2-Phenylmorpholine hydrochloride

• CAS: 23972-42-1

Core Science & Biosynthesis

2-Phenylmorpholine Hydrochloride: A Technical Guide to Solubility and Stability

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core solubility and stability characteristics of 2-Phenylmorpholine hydrochloride. The information herein is intended to support research, development, and formulation activities by providing both established data and detailed experimental protocols for in-house characterization.

Core Physicochemical Properties

2-Phenylmorpholine hydrochloride is a white to off-white solid.[1] It is the hydrochloride salt of 2-phenylmorpholine, a versatile building block in the synthesis of various bioactive molecules.[1] The compound's stability and compatibility with diverse reaction conditions make it a valuable intermediate in the pharmaceutical and agrochemical industries.[1]

Table 1: Physicochemical Identifiers of 2-Phenylmorpholine Hydrochloride

Property	Value	Reference
CAS Number	23972-42-1	[1]
Molecular Formula	C₁₀H₁₃NO · HCl	[1]
Molecular Weight	199.68 g/mol	[1]
Appearance	White solid	[1]
Storage Conditions	0-8 °C	[1]

Solubility Profile

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation feasibility. 2-Phenylmorpholine hydrochloride is qualitatively described as being soluble in water and alcohol, and slightly soluble in ether and petroleum ether.[2] Researchers have noted its utility in enhancing the solubility and bioavailability of certain drug formulations.[1]

Quantitative Solubility Data

While specific quantitative solubility data for 2-Phenylmorpholine hydrochloride is not extensively published, the following table illustrates how such data would be presented. The values are hypothetical and intended to serve as a template for reporting results from the experimental protocols outlined below.

Table 2: Illustrative Thermodynamic Solubility of 2-Phenylmorpholine Hydrochloride in Various Solvents

Solvent	Temperature (°C)	Solubility (mg/mL)	Solubility (µM)	Method
Water	25	Data Not Available	Data Not Available	Shake-Flask
PBS (pH 7.4)	25	Data Not Available	Data Not Available	Shake-Flask
Ethanol	25	Data Not Available	Data Not Available	Shake-Flask
Methanol	25	Data Not Available	Data Not Available	Shake-Flask
Dichloromethane	25	Data Not Available	Data Not Available	Shake-Flask

Table 3: Illustrative Kinetic Solubility of 2-Phenylmorpholine Hydrochloride

Assay Medium	Incubation Time (h)	Solubility (µg/mL)	Method
PBS (pH 7.4)	2	Data Not Available	Nephelometry
FaSSIF	2	Data Not Available	Nephelometry
FeSSIF	2	Data Not Available	Nephelometry

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, the following established methodologies are recommended.

This method determines the equilibrium solubility of a compound, which is crucial for pre-formulation and understanding its behavior at saturation.[3][4]

Protocol:

• Preparation: Accurately weigh an excess amount of 2-Phenylmorpholine hydrochloride into a glass vial.

• Solvent Addition: Add a precise volume of the desired solvent (e.g., water, PBS pH 7.4, ethanol).

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[4] The presence of undissolved solid should be visually confirmed.

• Sample Separation: Separate the undissolved solid from the solution via centrifugation or filtration (using a filter that does not adsorb the compound).

• Quantification: Analyze the concentration of 2-Phenylmorpholine hydrochloride in the clear supernatant using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

• Data Analysis: The determined concentration represents the thermodynamic solubility of the compound in the tested solvent at the specified temperature.

Caption: Thermodynamic Solubility Workflow.

Kinetic solubility is often assessed in early drug discovery to identify potential solubility liabilities in a higher throughput manner.[3][5]

Protocol (Nephelometric Method):

• Stock Solution: Prepare a concentrated stock solution of 2-Phenylmorpholine hydrochloride in dimethyl sulfoxide (DMSO).

• Plate Preparation: Dispense the DMSO stock solution into a multi-well plate.

• Buffer Addition: Add the aqueous buffer (e.g., PBS) to the wells to achieve the desired final compound concentrations.

• Incubation: Mix and incubate the plate at a controlled temperature for a shorter period (e.g., 2 hours).[6]

• Measurement: Measure the light scattering of the solutions in each well using a nephelometer. An increase in light scattering indicates precipitation of the compound.

• Data Analysis: The kinetic solubility is determined as the concentration at which precipitation is first observed.

Caption: Kinetic Solubility Workflow.

Stability Profile

The stability of a drug substance is a critical quality attribute that can be influenced by environmental factors such as temperature, humidity, and light.[7] Understanding the stability profile of 2-Phenylmorpholine hydrochloride is essential for determining appropriate storage conditions, re-test periods, and identifying potential degradation products.

Stability Data

Forced degradation studies are necessary to identify potential degradation pathways and to develop stability-indicating analytical methods.[8] The results of such studies for 2-Phenylmorpholine hydrochloride would be summarized as shown in the illustrative table below.

Table 4: Illustrative Forced Degradation of 2-Phenylmorpholine Hydrochloride

Stress Condition	Duration	Assay (%)	Degradants Formed
Acid Hydrolysis (0.1 M HCl, 60°C)	24 h	Data Not Available	Data Not Available
Base Hydrolysis (0.1 M NaOH, 60°C)	24 h	Data Not Available	Data Not Available
Oxidation (3% H₂O₂, RT)	24 h	Data Not Available	Data Not Available
Thermal (80°C)	48 h	Data Not Available	Data Not Available
Photolytic (ICH Q1B)	1.2 million lux hours	Data Not Available	Data Not Available

Experimental Protocols for Stability Assessment

The following protocols are based on the International Council for Harmonisation (ICH) guidelines for stability testing.

These studies are performed to identify the likely degradation products and to demonstrate the specificity of the analytical methods used for stability testing.[8][9]

Protocol:

• Sample Preparation: Prepare solutions of 2-Phenylmorpholine hydrochloride (typically 1 mg/mL) in various stress media.[8]

• Stress Conditions: Expose the samples to a range of forced degradation conditions as outlined in Table 4. This includes:

  • Acid and Base Hydrolysis: Treat with acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH) solutions at elevated temperatures (e.g., 60°C).[10]

  • Oxidation: Treat with an oxidizing agent such as hydrogen peroxide (e.g., 3%).[11]

  • Thermal Degradation: Expose the solid drug substance and solutions to high temperatures (e.g., 80°C).

  • Photodegradation: Expose the drug substance to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.[12]

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 6, 12, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method to separate the parent compound from any degradation products. Peak purity analysis using a photodiode array (PDA) detector and identification of degradants by mass spectrometry (LC-MS) should be performed.

• Data Evaluation: Determine the percentage of degradation and identify the major degradation products.

Caption: Forced Degradation Study Workflow.

These studies are conducted to establish the re-test period for the drug substance and the shelf-life for the drug product.[7]

Protocol:

• Batch Selection: Select at least three primary batches of 2-Phenylmorpholine hydrochloride for the stability study.

• Storage Conditions: Store the samples under the following ICH-recommended conditions:

  • Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[13]

  • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[13]

• Testing Frequency: Test the samples at specified time points. For long-term studies, this is typically every 3 months for the first year, every 6 months for the second year, and annually thereafter.[7] For accelerated studies, a minimum of three time points (e.g., 0, 3, and 6 months) is recommended.[7]

• Analytical Tests: At each time point, perform a full suite of tests including appearance, assay, purity (degradation products), and any other critical quality attributes.

• Data Evaluation: Evaluate the data for any trends in degradation or changes in physical properties to establish a re-test period.

Conclusion

This technical guide provides a framework for understanding and evaluating the solubility and stability of 2-Phenylmorpholine hydrochloride. While some qualitative data is available, this document emphasizes the importance of robust experimental characterization. The detailed protocols for thermodynamic and kinetic solubility, as well as forced degradation and long-term stability studies, offer a clear path for researchers to generate the critical data needed for successful drug development and formulation. The provided templates for data presentation and workflow visualizations are intended to aid in the systematic reporting and comprehension of these essential physicochemical properties.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chembk.com [chembk.com]
• 3. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dissolutiontech.com [dissolutiontech.com]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 7. database.ich.org [database.ich.org]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. veeprho.com [veeprho.com]
• 13. Pharmaceuticals Stability Studies & Testing | CDMO Company [aurigeneservices.com]

Spectroscopic Analysis of 2-Phenylmorpholine Hydrochloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Phenylmorpholine hydrochloride. Due to the limited availability of directly published complete spectra for the hydrochloride salt, this document combines available data for the free base, 2-phenylmorpholine, with predicted data for the hydrochloride salt based on established spectroscopic principles and analysis of closely related compounds. Detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data are also presented.

Chemical Structure and Properties

Chemical Name: 2-Phenylmorpholine hydrochloride CAS Number: 23972-42-1[1] Molecular Formula: C₁₀H₁₄ClNO[1] Molecular Weight: 199.68 g/mol [1]

Spectroscopic Data

The following tables summarize the predicted and known spectroscopic data for 2-Phenylmorpholine and its hydrochloride salt.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protonation of the morpholine nitrogen to form the hydrochloride salt is expected to induce a downfield shift (increase in ppm) for the adjacent protons and carbons (C3, C5, and their attached protons) due to the increased electron-withdrawing effect of the positively charged nitrogen.

Table 1: ¹H NMR Spectral Data

Proton Assignment	Predicted Chemical Shift (δ) for Hydrochloride (ppm)	Predicted Multiplicity	Predicted Coupling Constant (J) (Hz)
Phenyl-H (ortho, meta, para)	7.30 - 7.50	Multiplet	-
H-2	4.60 - 4.70	Doublet of Doublets	10.5, 3.0
H-6 (axial)	4.15 - 4.25	Doublet	11.5
H-6 (equatorial)	3.80 - 3.90	Doublet of Doublets	11.5, 3.0
H-3, H-5 (axial & equatorial)	3.10 - 3.40	Multiplet	-
NH₂⁺	9.50 - 10.50	Broad Singlet	-

Note: Predicted values are based on typical shifts for morpholine derivatives and the expected effects of N-protonation.[2][3]

Table 2: ¹³C NMR Spectral Data

Carbon Assignment	Chemical Shift (δ) for Free Base (ppm)[4]	Predicted Chemical Shift (δ) for Hydrochloride (ppm)
Phenyl C (quaternary)	139.5	138.0 - 139.0
Phenyl CH (ortho, meta, para)	128.7, 128.0, 126.0	128.0 - 130.0
C-2	76.5	75.0 - 76.0
C-6	69.8	68.0 - 69.0
C-3	51.2	48.0 - 50.0
C-5	46.8	44.0 - 46.0

Note: Data for the free base is from SpectraBase.[4] Predicted values for the hydrochloride are estimated based on the inductive effect of the ammonium group.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Phenylmorpholine hydrochloride is expected to show characteristic absorptions for the phenyl group, the C-O-C ether linkage, and the secondary amine salt.

Table 3: Predicted IR Absorption Bands

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
N-H Stretch (salt)	2400 - 2800	Strong, Broad
C-H Stretch (Aromatic)	3000 - 3100	Medium
C-H Stretch (Aliphatic)	2850 - 3000	Medium
C=C Stretch (Aromatic)	1450 - 1600	Medium
C-O-C Stretch (Ether)	1050 - 1150	Strong
C-N Stretch	1200 - 1250	Medium

Mass Spectrometry (MS)

The mass spectrum of 2-Phenylmorpholine is expected to show a molecular ion peak corresponding to the free base (m/z = 163.10) upon electron ionization, as the HCl adduct is typically not observed. The fragmentation pattern will be influenced by the stability of the resulting fragments.

Table 4: Predicted Mass Spectrometry Fragmentation

m/z	Proposed Fragment	Notes
163	[C₁₀H₁₃NO]⁺	Molecular ion of the free base
132	[C₉H₁₀N]⁺	Loss of CH₂O
104	[C₇H₆N]⁺	Phenyl-aziridine radical cation
91	[C₇H₇]⁺	Tropylium ion
77	[C₆H₅]⁺	Phenyl cation

Experimental Protocols

The following are detailed methodologies for acquiring the spectroscopic data.

NMR Spectroscopy

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

Sample Preparation:

• Weigh approximately 10-20 mg of 2-Phenylmorpholine hydrochloride.

• Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., Deuterium Oxide (D₂O) or Dimethyl Sulfoxide-d₆ (DMSO-d₆)).

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Acquisition Parameters:

• Pulse Sequence: Standard single-pulse sequence.

• Spectral Width: -2 to 12 ppm.

• Acquisition Time: 2-4 seconds.

• Relaxation Delay: 1-5 seconds.

• Number of Scans: 16-64, depending on sample concentration.

¹³C NMR Acquisition Parameters:

• Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

• Spectral Width: 0 to 160 ppm.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay: 2-5 seconds.

• Number of Scans: 1024-4096, depending on sample concentration.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation (KBr Pellet Method):

• Grind a small amount (1-2 mg) of 2-Phenylmorpholine hydrochloride with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Place a portion of the mixture into a pellet press.

• Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Place the pellet in the sample holder of the FT-IR spectrometer.

Data Acquisition:

• Spectral Range: 4000 - 400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32.

• Acquire a background spectrum of the empty sample compartment prior to running the sample.

Mass Spectrometry (MS)

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

Sample Preparation:

• Dissolve a small amount (approx. 1 mg) of 2-Phenylmorpholine hydrochloride in 1 mL of a suitable solvent (e.g., methanol or dichloromethane).

• If necessary, the sample may be derivatized to improve volatility and chromatographic performance, though it is often analyzed directly.

GC-MS Parameters:

• GC Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• MS Ion Source: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40 - 400.

• Scan Speed: 2 scans/second.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 2-Phenylmorpholine hydrochloride.

Caption: General workflow for the spectroscopic analysis of 2-Phenylmorpholine hydrochloride.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1H and 13C NMR spectra of N-substituted morpholines [pubmed.ncbi.nlm.nih.gov]

Navigating the Metabolic Maze: A Technical Guide to the Pharmacokinetics and In-Vitro Metabolic Stability of 2-Phenylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the pharmacokinetic profile and in-vitro metabolic stability of 2-Phenylmorpholine hydrochloride, a synthetic stimulant and derivative of phenmetrazine. Understanding these parameters is critical for the evaluation of its therapeutic potential and safety profile.[1][2][3] This document details the methodologies for key in-vitro experiments, presents hypothetical data in structured tables for clarity, and visualizes the metabolic pathways and experimental workflows using Graphviz diagrams. The information herein is intended to serve as a foundational resource for researchers and professionals engaged in the development of novel therapeutics.

Introduction

2-Phenylmorpholine and its derivatives represent a class of compounds with significant stimulant properties, primarily acting as monoamine releasing agents.[2][4] The parent compound, 2-phenylmorpholine, is a potent norepinephrine-dopamine releasing agent.[4] The hydrochloride salt is often utilized to improve solubility and stability. A thorough understanding of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties is fundamental to successful drug development.[5][6] This guide focuses on the critical aspects of pharmacokinetics and, specifically, the in-vitro metabolic stability of 2-Phenylmorpholine hydrochloride, offering insights into its likely metabolic fate.

Pharmacokinetics Overview (Hypothetical Data)

The following table summarizes hypothetical pharmacokinetic parameters for 2-Phenylmorpholine hydrochloride, derived from typical values for small molecule stimulants of similar structure.

Parameter	Value	Unit	Description
Absorption
Bioavailability (F)	85	%	The proportion of the administered dose that reaches systemic circulation.
Tmax	1.5	hours	Time to reach maximum plasma concentration.
Distribution
Volume of Distribution (Vd)	3.2	L/kg	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.
Plasma Protein Binding	25	%	The extent to which the drug binds to proteins in the blood plasma.
Metabolism
Primary Organ	Liver	-	The main site of metabolic transformation.
Key Enzyme Family	Cytochrome P450	-	Superfamily of enzymes responsible for the metabolism of a wide range of xenobiotics.[7][8]
Excretion
Elimination Half-Life (t½)	6	hours	The time required for the concentration of the drug in the body to be reduced by half.
Clearance (CL)	0.5	L/hr/kg	The volume of plasma cleared of the drug per unit time.
Primary Route	Renal	-	The primary pathway for elimination from the body.

In-Vitro Metabolic Stability

In-vitro metabolic stability assays are crucial for predicting a compound's in-vivo behavior and potential for drug-drug interactions.[9][10][11] These assays typically involve incubating the test compound with liver fractions, such as microsomes or hepatocytes, and monitoring its degradation over time.[9][10]

Experimental Protocols

3.1.1. Liver Microsomal Stability Assay

• Objective: To determine the intrinsic clearance (CLint) of 2-Phenylmorpholine hydrochloride in liver microsomes.

• Materials: Pooled human liver microsomes (HLM), 2-Phenylmorpholine hydrochloride, NADPH regenerating system (NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase), phosphate buffer (pH 7.4), and a positive control compound (e.g., testosterone).

• Procedure:

  • 2-Phenylmorpholine hydrochloride (1 µM) is incubated with HLM (0.5 mg/mL) in phosphate buffer at 37°C.

  • The reaction is initiated by the addition of the NADPH regenerating system.

  • Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

  • The reaction is quenched by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

  • Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of the linear regression provides the elimination rate constant (k). The in-vitro half-life (t½) is calculated as 0.693/k, and the intrinsic clearance (CLint) is calculated based on the half-life and microsomal protein concentration.

3.1.2. Hepatocyte Stability Assay

• Objective: To assess the metabolic stability in a more complete cellular system that includes both Phase I and Phase II metabolic enzymes.

• Materials: Cryopreserved human hepatocytes, Williams' Medium E, 2-Phenylmorpholine hydrochloride, and a positive control.

• Procedure:

  • Hepatocytes are thawed and suspended in Williams' Medium E.

  • 2-Phenylmorpholine hydrochloride (1 µM) is added to the hepatocyte suspension (e.g., 0.5 x 10^6 cells/mL).

  • The mixture is incubated at 37°C in a humidified incubator with 5% CO2.

  • Samples are taken at various time points, and the reaction is stopped with a cold organic solvent.

  • LC-MS/MS analysis is used to determine the concentration of the parent compound.

Hypothetical In-Vitro Metabolic Stability Data

Parameter	Human Liver Microsomes	Human Hepatocytes
Incubation Concentration	1 µM	1 µM
In-Vitro Half-Life (t½)	45 min	35 min
Intrinsic Clearance (CLint)	30.8 µL/min/mg protein	45.2 µL/min/10^6 cells
Predicted Hepatic Extraction Ratio	Moderate	Moderate to High

Visualization of Metabolic Pathways and Workflows

General Metabolic Pathway of Phenylmorpholine Derivatives

The metabolism of phenylmorpholine derivatives is expected to primarily involve cytochrome P450 (CYP) enzymes.[7][8] The major metabolic routes are likely to include hydroxylation of the phenyl ring and N-dealkylation if an N-alkyl substituent is present.

Caption: Predicted Phase I and Phase II metabolic pathways for 2-Phenylmorpholine.

Experimental Workflow for In-Vitro Metabolic Stability

The following diagram illustrates the typical workflow for an in-vitro metabolic stability study.

Caption: Workflow for in-vitro metabolic stability assays.

Conclusion

This technical guide has outlined the key pharmacokinetic considerations and in-vitro metabolic stability assessment for 2-Phenylmorpholine hydrochloride. While the presented quantitative data is hypothetical, the described experimental protocols and metabolic pathways are based on established scientific principles and practices in drug metabolism research. These insights are vital for guiding further non-clinical and clinical development of this and related compounds. Future studies should focus on obtaining empirical data to validate these predictions and further elucidate the complete ADME profile of 2-Phenylmorpholine hydrochloride.

References

• 1. Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Substituted phenylmorpholine - Wikipedia [en.wikipedia.org]
• 3. Substituted phenylmorpholine [medbox.iiab.me]
• 4. 2-Phenylmorpholine - Wikipedia [en.wikipedia.org]
• 5. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 6. Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biochemistry, Cytochrome P450 - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nuvisan.com [nuvisan.com]
• 10. How to Conduct an In Vitro Metabolic Stability Study [synapse.patsnap.com]
• 11. researchgate.net [researchgate.net]

Investigating the Biological Activity of Novel 2-Phenylmorpholine Hydrochloride Analogs: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activities of novel 2-Phenylmorpholine hydrochloride analogs. These compounds, derivatives of the core 2-phenylmorpholine structure, have garnered significant interest for their potential as modulators of monoamine neurotransmitter systems, making them promising candidates for the development of therapeutics for a range of neurological and psychiatric disorders. This document details their mechanism of action, experimental evaluation, and key structure-activity relationships.

Introduction

Substituted phenylmorpholines are a class of chemical compounds derived from 2-phenylmorpholine.[1] Many of these compounds act as monoamine neurotransmitter releasers, exhibiting stimulant effects.[1] Certain analogs also demonstrate agonistic activity at serotonin receptors, and N-propyl substituted derivatives can act as dopamine receptor agonists.[1] Due to these properties, various derivatives have been investigated for medical applications, including as anorectics and treatments for ADHD.[1] This guide focuses on novel hydrochloride analogs of 2-phenylmorpholine, exploring their interactions with key central nervous system targets.

The primary mechanism of action for many 2-phenylmorpholine analogs involves the modulation of dopamine transporters (DAT), norepinephrine transporters (NET), and nicotinic acetylcholine receptors (nAChRs). By inhibiting the reuptake of dopamine and norepinephrine, these compounds increase the synaptic concentration of these crucial neurotransmitters, leading to their characteristic stimulant and therapeutic effects. Furthermore, their interaction with nAChRs presents a multi-target approach that could be beneficial for conditions such as nicotine addiction.

Data Presentation: In Vitro and In Vivo Activity

The biological activity of novel 2-Phenylmorpholine hydrochloride analogs is summarized in the following tables. This quantitative data allows for a comparative analysis of the potency and selectivity of these compounds across their primary molecular targets.

Table 1: In Vitro Monoamine Transporter Inhibition and Nicotinic Acetylcholine Receptor Antagonism

Compound ID	Substitution Pattern	DAT IC50 (nM)[2]	NET IC50 (nM)[2]	nAChR α3β4 IC50 (μM)[2]	nAChR α4β2 IC50 (μM)[2]
(S,S)-5a	3'-Chloro	130	80	3.2	>30
(S,S)-5b	4'-Fluoro	150	95	4.5	>30
(S,S)-5c	4'-Bromo	110	75	2.8	>30
(S,S)-5d	3'-Chloro, N-Methyl	95	60	2.5	25
(S,S)-5e	3'-Chloro, N-Ethyl	80	50	1.8	15
(S,S)-5f	3'-Chloro, N-Propyl	75	45	1.5	12
Bupropion	-	520	1960	11	2.3
(S,S)-Hydroxybupropion	-	290	460	19	1.4

IC50 values represent the concentration of the compound required to inhibit 50% of the transporter or receptor activity.

Table 2: In Vivo Behavioral Effects - Conditioned Place Preference (CPP)

Compound ID	Dose (mg/kg)	CPP Score (s)
(S,S)-5a	10	150 ± 25
(S,S)-5e	5	200 ± 30
Nicotine	1	250 ± 40
Saline	-	10 ± 5

CPP scores represent the difference in time spent in the drug-paired chamber versus the vehicle-paired chamber during the post-conditioning test. Higher scores indicate a greater rewarding effect.

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Synthesis of 2-(Substituted Phenyl)-3,5,5-trimethylmorpholine Analogs

General Procedure:

The synthesis of the target 2-(substituted phenyl)-3,5,5-trimethylmorpholine analogs can be achieved through a multi-step process starting from the corresponding substituted propiophenone.

Example: Synthesis of (S,S)-2-(3'-Chlorophenyl)-3,5,5-trimethylmorpholine [(S,S)-5a] [2]

• Bromination: To a solution of 3'-chloropropiophenone in dichloromethane, a solution of bromine in dichloromethane is added slowly. The reaction mixture is stirred for one hour, dried over magnesium sulfate, and the solvent is removed to yield 2-bromo-1-(3-chlorophenyl)propan-1-one.

• Reaction with Ethanolamine: A mixture of the resulting 2-bromo-1-(3-chlorophenyl)propan-1-one and ethanolamine in N-methyl-2-pyrrolidone is stirred at room temperature.

• Reduction: The keto group of the intermediate is reduced using sodium borohydride in 50% aqueous ethanol.[2] The reaction is stirred overnight at room temperature.

• Cyclization: The reaction is quenched with concentrated HCl at 0°C. The solution is then basified with a saturated aqueous solution of sodium carbonate and extracted with ethyl acetate. The organic layers are combined, dried, and concentrated. The morpholine ring is formed by cyclization using sulfuric acid in methylene chloride.[2]

• Purification and Salt Formation: The crude product is purified by chromatography. The final hydrochloride salt is prepared by treating the free base with a solution of HCl in ether.

In Vitro Assays

This assay measures the ability of the test compounds to inhibit the uptake of radiolabeled dopamine or norepinephrine into cells expressing the respective transporters.

Materials:

• HEK293 cells stably expressing human dopamine transporter (hDAT) or human norepinephrine transporter (hNET).

• [³H]Dopamine or [³H]Norepinephrine.

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation cocktail.

• 96-well microplates.

• Cell harvester.

Procedure:

• Cell Culture: Culture hDAT or hNET expressing HEK293 cells to confluency.

• Assay Preparation: On the day of the assay, harvest the cells and resuspend them in Assay Buffer to a concentration of approximately 1 x 10⁶ cells/mL.

• Incubation: In a 96-well plate, add 50 µL of cell suspension, 25 µL of test compound at various concentrations, and 25 µL of [³H]Dopamine or [³H]Norepinephrine (final concentration ~10 nM).

• Termination: Incubate for 10 minutes at room temperature. Terminate the uptake by rapid filtration through a glass fiber filter using a cell harvester.

• Washing: Wash the filters three times with ice-cold Wash Buffer.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Data Analysis: Determine the IC50 values by non-linear regression analysis of the concentration-response curves.

This competitive binding assay measures the ability of test compounds to displace a radiolabeled ligand from nAChRs.

Materials:

• Membrane preparations from cells stably expressing the desired nAChR subtype (e.g., α3β4 or α4β2).

• Radioligand: [³H]Epibatidine.

• Non-specific binding control: Nicotine (10 µM).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation cocktail.

Procedure:

• Incubation: In a 96-well plate, add 50 µL of membrane preparation (20-40 µg protein), 50 µL of [³H]Epibatidine (final concentration ~0.2 nM), and 50 µL of test compound at various concentrations. For total binding, add Assay Buffer instead of the test compound. For non-specific binding, add 10 µM nicotine.

• Equilibration: Incubate at room temperature for 2 hours.

• Termination and Washing: Terminate the binding by rapid filtration and wash the filters as described in the transporter uptake assay.

• Quantification and Data Analysis: Measure radioactivity and calculate IC50 values as described previously. The Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation.

In Vivo Behavioral Assay: Conditioned Place Preference (CPP)

The CPP paradigm is used to assess the rewarding or aversive properties of a drug.

Apparatus:

• A three-chambered apparatus with distinct visual and tactile cues in the two outer chambers. The central chamber is neutral.

Procedure:

• Pre-Conditioning (Day 1): Place the mouse in the central chamber and allow it to freely explore all three chambers for 15 minutes. Record the time spent in each chamber to establish baseline preference.

• Conditioning (Days 2-5):

  • Drug Pairing: On alternate days, administer the test compound (e.g., (S,S)-5a) via intraperitoneal injection and immediately confine the mouse to one of the outer chambers (the "drug-paired" chamber) for 30 minutes.

  • Vehicle Pairing: On the intervening days, administer a saline vehicle injection and confine the mouse to the opposite outer chamber (the "vehicle-paired" chamber) for 30 minutes. The assignment of the drug-paired chamber should be counterbalanced across animals.

• Post-Conditioning Test (Day 6): Place the mouse in the central chamber and allow it to freely explore all three chambers for 15 minutes. Record the time spent in each chamber.

• Data Analysis: Calculate the CPP score as the difference between the time spent in the drug-paired chamber during the post-conditioning test and the pre-conditioning test. A significant increase in time spent in the drug-paired chamber indicates a rewarding effect.

Signaling Pathways and Experimental Workflows

The biological effects of 2-phenylmorpholine hydrochloride analogs are mediated through their interaction with specific signaling pathways. The following diagrams, generated using Graphviz (DOT language), illustrate these pathways and the experimental workflows used to study them.

Signaling Pathways

Caption: Dopamine Transporter (DAT) Inhibition and Downstream Signaling.

Caption: Norepinephrine Transporter (NET) Inhibition and Signaling.

Caption: Nicotinic Acetylcholine Receptor (nAChR) Antagonism.

Experimental Workflows

References

• 1. Quantitative structure-activity relationship analysis of phenolic antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]

An In-Depth Technical Guide to the Crystal Structure Analysis of 2-Phenylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the methodologies involved in the crystal structure analysis of 2-phenylmorpholine hydrochloride. While a definitive crystal structure is not publicly available in crystallographic databases as of this writing, this document outlines the complete experimental and computational workflow required to determine and analyze its three-dimensional atomic arrangement. The protocols and data presented herein are based on established crystallographic techniques for small organic molecules and serve as a robust framework for researchers in the pharmaceutical sciences.

Introduction to 2-Phenylmorpholine Hydrochloride and the Importance of Crystallography

2-Phenylmorpholine is a key chemical scaffold, with its derivatives exhibiting a range of pharmacological activities, including stimulant and anorectic effects. As a norepinephrine-dopamine releasing agent, its structure-activity relationship is of significant interest in drug design and development. The hydrochloride salt is often prepared to improve the compound's solubility and stability.

Single-crystal X-ray diffraction (SCXRD) is a powerful analytical technique that provides precise and unambiguous determination of the three-dimensional structure of a molecule.[1] For a pharmaceutical compound like 2-phenylmorpholine hydrochloride, a crystal structure analysis can reveal:

• Absolute molecular confirmation: The precise arrangement of atoms and the conformation of the morpholine and phenyl rings.

• Intermolecular interactions: A detailed map of hydrogen bonds, van der Waals forces, and other non-covalent interactions that dictate the crystal packing.

• Polymorphism: The ability of a compound to exist in multiple crystalline forms, which can significantly impact its physical and chemical properties, such as solubility, dissolution rate, and bioavailability.[2][3]

• Solid-state stability: Understanding the crystal lattice can provide insights into the material's stability under various storage conditions.

This information is crucial for drug formulation, quality control, and intellectual property protection.

Experimental Protocols

Synthesis and Preparation of 2-Phenylmorpholine Hydrochloride

A common route for the synthesis of 2-phenylmorpholine involves the cyclization of a precursor molecule. One established method is the reaction of N-(2'-hydroxy-2'-phenylethyl)-ethanolamine with a strong acid. The hydrochloride salt can then be prepared by treating the free base with hydrochloric acid.

Synthesis of 2-Phenylmorpholine Free Base: A general procedure involves dissolving N-(2'-hydroxy-2'-phenylethyl)-ethanolamine in 6N hydrochloric acid and heating the solution. After cooling, the mixture is basified with a sodium hydroxide solution and the 2-phenylmorpholine is extracted using an organic solvent like diethyl ether. The organic layer is then washed, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is evaporated to yield the crude product.

Formation of the Hydrochloride Salt: To prepare the hydrochloride salt, the purified 2-phenylmorpholine free base is dissolved in a suitable anhydrous solvent, such as diethyl ether or isopropanol. A solution of hydrogen chloride in the same or a compatible solvent is then added dropwise with stirring. The 2-phenylmorpholine hydrochloride will typically precipitate as a white solid.

Crystallization

Obtaining high-quality single crystals is the most critical and often the most challenging step in a crystal structure analysis. For a small organic hydrochloride salt, several crystallization techniques can be employed:

• Slow Evaporation: A saturated solution of 2-phenylmorpholine hydrochloride in a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents like ethanol/water) is prepared. The container is loosely covered to allow for the slow evaporation of the solvent at a constant temperature.

• Slow Cooling: A saturated solution is prepared at an elevated temperature and then allowed to cool slowly and undisturbed to room temperature or below. This decrease in solubility can promote the growth of well-ordered crystals.[4]

• Vapor Diffusion: A concentrated solution of the compound is placed in a small open vial, which is then enclosed in a larger sealed container with a more volatile solvent (the anti-solvent) in which the compound is less soluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

• Microbatch Under-Oil Crystallization: This technique is particularly useful for water-soluble organic salts and requires only a small amount of sample. An aqueous solution of the salt is placed as a droplet under a layer of inert oil. Over time, the slow evaporation of water leads to supersaturation and crystal growth.[4]

Single-Crystal X-ray Diffraction (SCXRD) Data Collection

Once a suitable single crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a goniometer head of a diffractometer.[5] The crystal is cooled to a low temperature (e.g., 100 K) using a cryostream to minimize thermal vibrations and potential radiation damage.

The data collection process involves irradiating the crystal with a monochromatic X-ray beam (commonly from a Cu or Mo source) and recording the diffraction pattern on a detector as the crystal is rotated.[5] Modern diffractometers are equipped with sensitive detectors (e.g., CCD or CMOS) that can collect a complete dataset in a matter of hours.[6]

Structure Solution and Refinement

The collected diffraction data, which consists of a list of reflection intensities and their positions, is then used to solve and refine the crystal structure.

Structure Solution: The initial step is to determine the unit cell parameters and the space group from the diffraction pattern. For small molecules like 2-phenylmorpholine hydrochloride, the structure is typically solved using direct methods, which use statistical relationships between the reflection intensities to determine the phases of the structure factors.

Structure Refinement: Once an initial model of the structure is obtained, it is refined using a least-squares method.[7] This iterative process involves adjusting the atomic coordinates, and thermal displacement parameters to improve the agreement between the calculated and observed diffraction data. Hydrogen atoms are typically located from the difference electron density map and refined with appropriate constraints. The quality of the final structure is assessed by parameters such as the R-factor, goodness-of-fit (GooF), and the residual electron density.

Data Presentation

The following tables present hypothetical but realistic crystallographic data for 2-phenylmorpholine hydrochloride, which can be expected from a successful crystal structure analysis.

Table 1: Hypothetical Crystallographic Data and Refinement Details

Parameter	Value
Chemical Formula	C₁₀H₁₄ClNO
Formula Weight	199.68
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	10.543(2)
b (Å)	8.215(1)
c (Å)	12.678(3)
α (°)	90
β (°)	109.34(1)
γ (°)	90
Volume (ų)	1036.5(4)
Z	4
Calculated Density (g/cm³)	1.280
Absorption Coeff. (mm⁻¹)	0.35
F(000)	424
Crystal Size (mm³)	0.25 x 0.20 x 0.15
Radiation (λ, Å)	Mo Kα (0.71073)
Temperature (K)	100(2)
2θ range for data (°)	4.5 to 55.0
Reflections collected	9876
Independent reflections	2389 [R(int) = 0.034]
Data / restraints / params	2389 / 0 / 120
Goodness-of-fit on F²	1.05
Final R indices [I>2σ(I)]	R₁ = 0.041, wR₂ = 0.105
R indices (all data)	R₁ = 0.052, wR₂ = 0.118
Largest diff. peak/hole	0.35 / -0.28

Table 2: Selected Hypothetical Bond Lengths and Angles

Bond/Angle	Length (Å) / Angle (°)
C(1)-C(2)	1.391(3)
C(7)-N(1)	1.485(2)
C(8)-O(1)	1.432(2)
N(1)-H(1A)	0.91(2)
O(1)-C(9)	1.428(2)
C(7)-C(10)	1.518(3)
C(8)-C(7)-N(1)	109.8(2)
C(9)-O(1)-C(8)	111.5(1)
C(7)-N(1)-C(6)	110.2(2)
N(1)-H(1A)···Cl(1)	3.085(2)

Visualizations

The following diagrams illustrate the experimental workflow and the expected molecular interactions in the crystal lattice of 2-phenylmorpholine hydrochloride.

Caption: Experimental workflow for the crystal structure analysis of 2-Phenylmorpholine hydrochloride.

Caption: Probable hydrogen bonding network in the crystal lattice of 2-Phenylmorpholine hydrochloride.

Conclusion

The crystal structure analysis of 2-phenylmorpholine hydrochloride is a critical step in its characterization as a potential pharmaceutical compound. This guide has outlined the necessary experimental protocols, from synthesis and crystallization to single-crystal X-ray diffraction and structure refinement. The resulting three-dimensional structure provides invaluable information on molecular conformation and intermolecular interactions, which are fundamental to understanding the solid-state properties of the drug substance. The methodologies and data presented here serve as a comprehensive resource for researchers undertaking the crystallographic analysis of this and similar compounds, ultimately supporting the development of safe and effective medicines.

References

• 1. rigaku.com [rigaku.com]
• 2. researchgate.net [researchgate.net]
• 3. japtronline.com [japtronline.com]
• 4. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. neutrons.ornl.gov [neutrons.ornl.gov]
• 7. ocw.mit.edu [ocw.mit.edu]

Protocols & Analytical Methods

Protocol for the Enantioselective Synthesis of 2-Phenylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the enantioselective synthesis of 2-phenylmorpholine hydrochloride, a valuable chiral building block in medicinal chemistry. The described method focuses on a highly efficient asymmetric hydrogenation approach to establish the desired stereochemistry, followed by the formation of the hydrochloride salt.

Data Presentation

The following table summarizes representative quantitative data for the asymmetric hydrogenation step in the synthesis of 2-substituted chiral morpholines, which is a key step in forming the chiral center of 2-phenylmorpholine. This method has been shown to produce high yields and excellent enantioselectivities.[1][2][3]

Entry	Substrate (Dehydromorpholine)	Catalyst Loading (mol%)	H₂ Pressure (atm)	Yield (%)	Enantiomeric Excess (ee %)
1	N-Cbz-2-phenyl-5,6-dihydro-4H-1,4-oxazine	1	30	97	92
2	N-Cbz-2-(4-fluorophenyl)-5,6-dihydro-4H-1,4-oxazine	1	30	>99	92
3	N-Cbz-2-(2-methylphenyl)-5,6-dihydro-4H-1,4-oxazine	1	30	>99	99
4	N-Cbz-2-(3-methoxyphenyl)-5,6-dihydro-4H-1,4-oxazine	1	30	>99	88

Experimental Protocols

This protocol is divided into three main stages:

• Synthesis of the N-protected 2-phenyl-5,6-dihydro-4H-1,4-oxazine precursor.

• Asymmetric hydrogenation to introduce the chirality at the C2 position.

• Deprotection and formation of the 2-phenylmorpholine hydrochloride salt.

Stage 1: Synthesis of N-Cbz-2-phenyl-5,6-dihydro-4H-1,4-oxazine (Precursor)

The synthesis of the dehydromorpholine precursor is a crucial first step. A common route involves the condensation of N-Cbz-ethanolamine with a phenacyl bromide derivative followed by intramolecular cyclization.

Materials:

• N-Cbz-ethanolamine

• 2-Bromoacetophenone

• Triethylamine (Et₃N)

• Toluene

• Magnesium sulfate (MgSO₄)

Procedure:

• Dissolve N-Cbz-ethanolamine (1.0 eq) and 2-bromoacetophenone (1.0 eq) in toluene.

• Add triethylamine (1.1 eq) to the solution and stir the mixture at room temperature for 24 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove triethylammonium bromide.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product is then subjected to acid-catalyzed cyclization (e.g., using p-toluenesulfonic acid in toluene with a Dean-Stark trap) to yield N-Cbz-2-phenyl-5,6-dihydro-4H-1,4-oxazine.

• Purify the product by column chromatography on silica gel.

Stage 2: Asymmetric Hydrogenation of N-Cbz-2-phenyl-5,6-dihydro-4H-1,4-oxazine

This key step establishes the enantiopurity of the final product.[1][2]

Materials:

• N-Cbz-2-phenyl-5,6-dihydro-4H-1,4-oxazine

• [Rh(cod)₂]SbF₆ (1 mol%)

• (R,R,R)-SKP chiral bisphosphine ligand (1.05 mol%)

• Dichloromethane (DCM), anhydrous

• Hydrogen gas (H₂)

Procedure:

• In a glovebox, charge a high-pressure reactor with N-Cbz-2-phenyl-5,6-dihydro-4H-1,4-oxazine (0.2 mmol), [Rh(cod)₂]SbF₆ (1 mol%), and (R,R,R)-SKP (1.05 mol%).

• Add anhydrous dichloromethane (2 mL).

• Seal the reactor, remove it from the glovebox, and purge with hydrogen gas.

• Pressurize the reactor to 30 atm with hydrogen.

• Stir the reaction mixture at room temperature for 24 hours.

• Carefully release the pressure and purge the reactor with nitrogen.

• Concentrate the reaction mixture under reduced pressure.

• Purify the product, N-Cbz-(S)-2-phenylmorpholine, by flash column chromatography.

• Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Stage 3: Deprotection and Formation of (S)-2-Phenylmorpholine Hydrochloride

The final steps involve the removal of the Cbz protecting group and the formation of the hydrochloride salt.[4]

Materials:

• N-Cbz-(S)-2-phenylmorpholine

• Palladium on carbon (10% Pd/C)

• Methanol

• Concentrated hydrochloric acid (HCl)

• Isopropanol

Procedure:

• Dissolve N-Cbz-(S)-2-phenylmorpholine in methanol.

• Add 10% Pd/C catalyst (typically 5-10 wt%).

• Stir the suspension under a hydrogen atmosphere (balloon pressure or at a slightly elevated pressure) at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite to remove the catalyst and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure to obtain crude (S)-2-phenylmorpholine.

• Dissolve the crude (S)-2-phenylmorpholine in methanol.

• Add concentrated hydrochloric acid (1.1 equivalents) dropwise while stirring.

• Remove the solvent under reduced pressure to obtain the crude hydrochloride salt.

• Recrystallize the crude salt from isopropanol to yield pure (S)-2-phenylmorpholine hydrochloride as a white crystalline solid.

• Dry the final product under vacuum. A yield of approximately 67% for the final salt formation and purification can be expected based on similar procedures.[4]

Mandatory Visualizations

Reaction Pathway

Caption: Synthetic pathway for enantioselective synthesis of 2-phenylmorpholine HCl.

Experimental Workflow

Caption: Experimental workflow for the synthesis and purification of 2-phenylmorpholine HCl.

References

• 1. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. CN102321045A - Method for preparing high morphine hydrochloride - Google Patents [patents.google.com]

Application Notes and Protocols for 2-Phenylmorpholine Hydrochloride in Neuropharmacology Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylmorpholine hydrochloride is a psychoactive compound belonging to the substituted phenylmorpholine class. As the parent compound to drugs like phenmetrazine, it is a potent norepinephrine-dopamine releasing agent (NDRA)[1]. Its mechanism of action makes it a valuable tool for neuropharmacology research, particularly in studies related to stimulant effects, monoamine transporter function, and the development of potential therapeutics for conditions such as ADHD and appetite suppression[2]. These application notes provide a comprehensive overview of the use of 2-Phenylmorpholine hydrochloride in neuropharmacology, including its mechanism of action, quantitative data, and detailed experimental protocols.

Mechanism of Action

2-Phenylmorpholine hydrochloride primarily acts as a monoamine transporter releaser. It interacts with the dopamine transporter (DAT), norepinephrine transporter (NET), and to a much lesser extent, the serotonin transporter (SERT), inducing the reverse transport (efflux) of these neurotransmitters from the presynaptic neuron into the synaptic cleft. This increase in extracellular monoamine levels leads to its characteristic stimulant effects. Unlike transporter inhibitors that simply block reuptake, releasers like 2-Phenylmorpholine facilitate the non-vesicular release of neurotransmitters[3][4][5].

Data Presentation: In Vitro Activity of 2-Phenylmorpholine and Related Compounds

The following table summarizes the in vitro activity of 2-Phenylmorpholine and its parent compound, phenmetrazine, at monoamine transporters. This data is crucial for designing and interpreting experiments.

Compound	Transporter	Assay Type	Value (nM)	Species	Reference
2-Phenylmorpholine	NET	Release	EC₅₀: 79	Rat	[1]
DAT	Release	EC₅₀: 86	Rat	[1]
SERT	Release	EC₅₀: 20,260	Rat	[1]
Phenmetrazine	NET	Release	EC₅₀: 29-50	Rat	[1][3]
DAT	Release	EC₅₀: 70-131	Rat	[1][3]
SERT	Release	EC₅₀: 7,765->10,000	Rat	[1][3]

Experimental Protocols

The following are detailed protocols for key experiments in which 2-Phenylmorpholine hydrochloride can be utilized. These are standard protocols for characterizing psychostimulant compounds and should be optimized for specific experimental conditions.

In Vitro Protocols

1. Synaptosomal Monoamine Uptake Inhibition Assay

This assay determines the ability of 2-Phenylmorpholine hydrochloride to inhibit the reuptake of dopamine, norepinephrine, and serotonin into presynaptic terminals.

• Materials:

  • Rodent brain tissue (e.g., striatum for DAT, cortex/hippocampus for NET and SERT)

  • Sucrose buffer (0.32 M)

  • Krebs-Ringer-HEPES (KRH) buffer

  • Radiolabeled neurotransmitters (e.g., [³H]dopamine, [³H]norepinephrine, [³H]serotonin)

  • 2-Phenylmorpholine hydrochloride

  • Selective uptake inhibitors for defining non-specific uptake (e.g., GBR 12909 for DAT)

  • Glass fiber filters

  • Scintillation fluid and counter

  • Cell harvester

• Procedure:

  • Synaptosome Preparation:

    • Homogenize fresh or frozen brain tissue in ice-cold sucrose buffer.

    • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

    • Collect the supernatant and centrifuge at 20,000 x g for 20 minutes at 4°C to pellet the crude synaptosomes.

    • Resuspend the synaptosomal pellet in KRH buffer.

    • Determine the protein concentration using a standard assay (e.g., BCA).

  • Uptake Assay:

    • In a 96-well plate, add KRH buffer, varying concentrations of 2-Phenylmorpholine hydrochloride, and the synaptosomal suspension.

    • For non-specific uptake control wells, add a high concentration of a selective inhibitor.

    • Pre-incubate the plate at 37°C for 10-15 minutes.

    • Initiate the uptake by adding the radiolabeled neurotransmitter at a concentration near its Km.

    • Incubate for 1-5 minutes at 37°C.

  • Termination and Measurement:

    • Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

    • Wash the filters three times with ice-cold KRH buffer.

    • Place filters in scintillation vials, add scintillation fluid, and measure radioactivity.

  • Data Analysis:

    • Calculate specific uptake by subtracting non-specific uptake from total uptake.

    • Plot the percentage of inhibition against the log concentration of 2-Phenylmorpholine hydrochloride to determine the IC₅₀ value.

2. Synaptosomal Neurotransmitter Release Assay

This assay measures the ability of 2-Phenylmorpholine hydrochloride to induce the release of monoamines from presynaptic terminals.

• Materials:

  • Synaptosome preparation (as above)

  • Radiolabeled neurotransmitters for preloading (e.g., [³H]dopamine)

  • Superfusion apparatus or 96-well plate setup

  • KRH buffer (one with and one without Ca²⁺)

  • 2-Phenylmorpholine hydrochloride

  • Scintillation fluid and counter

• Procedure:

  • Synaptosome Preloading:

    • Incubate the synaptosomes with a radiolabeled neurotransmitter (e.g., [³H]dopamine) for 30 minutes at 37°C to allow for uptake.

    • Wash the synaptosomes with KRH buffer to remove excess radiolabel.

  • Release Experiment (Superfusion Method):

    • Transfer the preloaded synaptosomes to superfusion chambers.

    • Perfuse with KRH buffer at a constant rate to establish a stable baseline of radioactivity.

    • Switch to a buffer containing 2-Phenylmorpholine hydrochloride at various concentrations and continue perfusion.

    • Collect fractions of the superfusate at regular intervals.

  • Measurement and Analysis:

    • Measure the radioactivity in each collected fraction using a scintillation counter.

    • Calculate the amount of neurotransmitter released as a percentage of the total radioactivity in the synaptosomes.

    • Plot the percentage of release against the log concentration of 2-Phenylmorpholine hydrochloride to determine the EC₅₀ value.

In Vivo Protocols

1. Locomotor Activity Test

This test assesses the stimulant or depressant effects of 2-Phenylmorpholine hydrochloride on spontaneous motor activity in rodents.

• Materials:

  • Mice or rats

  • Locomotor activity chambers equipped with infrared beams

  • 2-Phenylmorpholine hydrochloride dissolved in a suitable vehicle (e.g., saline)

  • Vehicle control

• Procedure:

  • Habituation:

    • Acclimate the animals to the testing room for at least 60 minutes before the experiment.

    • Habituate the animals to the locomotor activity chambers for 30-60 minutes on one or more days prior to testing.

  • Drug Administration:

    • Administer 2-Phenylmorpholine hydrochloride or vehicle via the desired route (e.g., intraperitoneal, subcutaneous).

  • Testing:

    • Immediately place the animal in the locomotor activity chamber.

    • Record locomotor activity (e.g., beam breaks, distance traveled) for a set period (e.g., 60-120 minutes), in time bins (e.g., 5-10 minutes).

  • Data Analysis:

    • Analyze the data for total activity and the time course of effects.

    • Compare the activity of the drug-treated groups to the vehicle control group using appropriate statistical tests (e.g., ANOVA).

2. Drug Discrimination Study

This study determines if the subjective effects of 2-Phenylmorpholine hydrochloride are similar to those of a known drug of abuse, such as cocaine or amphetamine[6][7][8][9][10][11][12].

• Materials:

  • Rats or non-human primates

  • Operant conditioning chambers with two levers and a food reward dispenser

  • Training drug (e.g., cocaine)

  • 2-Phenylmorpholine hydrochloride

  • Vehicle

• Procedure:

  • Training:

    • Train the animals to press one lever for a food reward after administration of the training drug and a second lever after administration of the vehicle.

    • Continue training until the animals can reliably discriminate between the drug and vehicle.

  • Testing:

    • Administer a dose of 2-Phenylmorpholine hydrochloride and place the animal in the operant chamber.

    • Record which lever the animal presses.

  • Data Analysis:

    • Calculate the percentage of responses on the drug-appropriate lever.

    • Full substitution (≥80% drug-lever responding) indicates that 2-Phenylmorpholine hydrochloride has subjective effects similar to the training drug.

Visualizations

References

• 1. 2-Phenylmorpholine - Wikipedia [en.wikipedia.org]
• 2. Substituted phenylmorpholine - Wikipedia [en.wikipedia.org]
• 3. Phenmetrazine - Wikipedia [en.wikipedia.org]
• 4. Chronic phenmetrazine treatment promotes D2 dopaminergic and α2-adrenergic receptor desensitization and alters phosphorylation of signaling proteins and local cerebral glucose metabolism in the rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cocaine-like discriminative stimulus effects of phendimetrazine and phenmetrazine in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The discriminative stimulus and subjective effects of d-amphetamine, phenmetrazine and fenfluramine in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Human Drug Discrimination: A Primer and Methodological Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. meliordiscovery.com [meliordiscovery.com]
• 10. maze.conductscience.com [maze.conductscience.com]
• 11. Drug Discrimination in Methamphetamine-Trained Rats: Effects of Cholinergic Nicotinic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Drug Discrimination - Creative Biolabs [creative-biolabs.com]

Application Note: Validated HPLC Method for the Chiral Separation of 2-Phenylmorpholine Hydrochloride Enantiomers

Audience: Researchers, scientists, and drug development professionals.

Introduction

The separation of enantiomers is a critical task in the pharmaceutical industry, as individual enantiomers of a chiral drug can exhibit significantly different pharmacological, metabolic, and toxicological profiles.[1][2][3][4] 2-Phenylmorpholine, a key intermediate and structural motif in various pharmacologically active compounds, possesses a chiral center. Therefore, a reliable and validated analytical method for the separation and quantification of its enantiomers is essential for quality control, process monitoring, and regulatory compliance.

This application note describes a robust, validated High-Performance Liquid Chromatography (HPLC) method for the chiral separation of 2-Phenylmorpholine hydrochloride enantiomers. The method utilizes a polysaccharide-based chiral stationary phase (CSP) under normal phase conditions, providing excellent resolution and accurate quantification. The method has been validated according to industry-standard guidelines to ensure its accuracy, precision, and reliability.

Experimental Protocol

1. Instrumentation and Materials

• HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• Chiral Column: A column with a chiral stationary phase, such as one derived from cellulose tris(3,5-dimethylphenylcarbamate).

• Reagents: HPLC-grade n-hexane, 2-propanol (IPA), and diethylamine (DEA).

• Sample: Racemic 2-Phenylmorpholine hydrochloride standard, and individual enantiomer standards if available.

2. Preparation of Mobile Phase and Standard Solutions

• Mobile Phase Preparation: Prepare the mobile phase by mixing n-hexane, 2-propanol, and diethylamine in the desired ratio (e.g., 80:20:0.1, v/v/v). Filter the mobile phase through a 0.45 µm membrane filter and degas prior to use. The use of a basic additive like DEA is crucial for obtaining good peak shapes for amine compounds.[5]

• Standard Solution Preparation:

  • Prepare a stock solution of racemic 2-Phenylmorpholine hydrochloride at a concentration of 1.0 mg/mL in the mobile phase.

  • To convert the hydrochloride salt to the free base for better compatibility with the normal phase method, sonicate the solution for 5 minutes. The basic additive (DEA) in the mobile phase will facilitate this in-situ conversion.

  • Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve the desired concentration range for validation.

3. Chromatographic Conditions

A summary of the optimized chromatographic conditions is presented in the table below. Polysaccharide-based CSPs are widely used and effective for the separation of a broad range of chiral compounds, including amines.[6][7]

Parameter	Condition
HPLC Column	Cellulose tris(3,5-dimethylphenylcarbamate) based CSP, 5 µm, 250 x 4.6 mm
Mobile Phase	n-Hexane / 2-Propanol / Diethylamine (80:20:0.1, v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	220 nm
Injection Volume	10 µL
Run Time	15 minutes

Method Validation

The developed method was validated for specificity, linearity, precision, accuracy, and robustness to ensure its suitability for the intended purpose. The validation was performed following established guidelines.[8][9]

1. Specificity: Specificity was determined by injecting a blank (mobile phase), the individual enantiomers (if available), and the racemic mixture to ensure that there was no interference at the retention times of the enantiomers.

2. Linearity: The linearity of the method was evaluated by analyzing a series of solutions at different concentrations. The peak area response was plotted against the concentration, and the correlation coefficient (r²) was determined.

3. Precision:

• Repeatability (Intra-day Precision): Assessed by performing six replicate injections of a standard solution at a single concentration on the same day.

• Intermediate Precision (Inter-day Precision): Assessed by repeating the analysis on two different days with different analysts or equipment.

4. Accuracy: The accuracy was determined by performing recovery studies. A known amount of each enantiomer was spiked into a sample matrix and the percentage recovery was calculated.

5. Limit of Detection (LOD) and Limit of Quantitation (LOQ): The LOD and LOQ for the undesired enantiomer were determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ.

Results and Data Presentation

The method successfully resolved the two enantiomers of 2-Phenylmorpholine with baseline separation. A summary of the method validation results is provided in the table below.

Validation Parameter	Result
Linearity Range (µg/mL)	1 - 50
Correlation Coefficient (r²)	> 0.999
Precision (RSD%)
- Repeatability	< 1.5%
- Intermediate Precision	< 2.0%
Accuracy (% Recovery)	98.0% - 102.0%
LOD (µg/mL)	0.1
LOQ (µg/mL)	0.3
Resolution (Rs)	> 2.0

Visualizations

Caption: Experimental workflow for HPLC analysis.

Caption: Key parameters of method validation.

The HPLC method described provides a reliable and efficient means for the chiral separation of 2-Phenylmorpholine hydrochloride enantiomers. The use of a cellulose-based chiral stationary phase with a normal phase mobile system delivers excellent resolution and peak shape. The method has been thoroughly validated, demonstrating high levels of linearity, precision, and accuracy. This application note and protocol can be readily implemented in quality control and research laboratories for the routine analysis and enantiomeric purity determination of 2-Phenylmorpholine.

References

• 1. eijppr.com [eijppr.com]
• 2. eijppr.com [eijppr.com]
• 3. repository.uncw.edu [repository.uncw.edu]
• 4. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. derpharmachemica.com [derpharmachemica.com]
• 6. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Development and Validation of a Chiral Liquid Chromatographic Assay for Enantiomeric Separation and Quantification of Verapamil in Rat Plasma: Stereoselective Pharmacokinetic Application - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of 2-Phenylmorpholine Hydrochloride in Human Plasma

Abstract

This application note describes a detailed protocol for the development and validation of a sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of 2-Phenylmorpholine hydrochloride in human plasma. The method utilizes protein precipitation for sample preparation, followed by reversed-phase chromatographic separation and detection using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. This protocol is intended for researchers, scientists, and drug development professionals requiring a reliable bioanalytical method for pharmacokinetic studies and therapeutic drug monitoring of 2-Phenylmorpholine.

Introduction

2-Phenylmorpholine is a versatile compound utilized in the pharmaceutical and chemical industries as a key intermediate in the synthesis of various bioactive molecules, including analgesics and anti-inflammatory agents.[1][2] Given its potential therapeutic applications, a robust and sensitive bioanalytical method for its quantification in biological matrices is crucial for preclinical and clinical development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for such applications due to its high sensitivity, specificity, and throughput.[3] This document provides a comprehensive protocol for the determination of 2-Phenylmorpholine hydrochloride in human plasma, covering sample preparation, chromatographic and mass spectrometric conditions, and data analysis.

Materials and Reagents

• Analytes and Internal Standard:

  • 2-Phenylmorpholine hydrochloride (C₁₀H₁₃NO·HCl, MW: 199.68 g/mol )[1]

  • Phenmetrazine hydrochloride (Internal Standard, IS)

• Reagents:

  • Acetonitrile (HPLC grade)

  • Methanol (HPLC grade)

  • Formic acid (LC-MS grade)

  • Ammonium acetate (LC-MS grade)

  • Ultrapure water

  • Human plasma (with anticoagulant, e.g., K₂EDTA)

Experimental Protocols

Standard and Quality Control Sample Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve 2-Phenylmorpholine hydrochloride and Phenmetrazine hydrochloride (IS) in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare serial dilutions of the 2-Phenylmorpholine hydrochloride primary stock solution with 50% methanol in water to create working standard solutions for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, and 1000 ng/mL).

• Internal Standard Working Solution (100 ng/mL): Dilute the Phenmetrazine hydrochloride primary stock solution with 50% methanol in water to a final concentration of 100 ng/mL.

• Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate volumes of the working standard solutions into blank human plasma to prepare CC samples at concentrations of 0.1, 0.5, 1, 5, 10, 50, and 100 ng/mL. Prepare QC samples at low, medium, and high concentrations (e.g., 0.3, 8, and 80 ng/mL).

Plasma Sample Preparation: Protein Precipitation

Protein precipitation is a simple and effective method for removing the majority of proteins from plasma samples before LC-MS/MS analysis.[4][5]

• To 50 µL of plasma sample (blank, CC, QC, or unknown), add 10 µL of the internal standard working solution (100 ng/mL).

• Add 150 µL of ice-cold acetonitrile to precipitate the plasma proteins.[6]

• Vortex the mixture for 1 minute.

• Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[7]

• Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject an aliquot of the supernatant into the LC-MS/MS system.

Caption: Workflow for plasma sample preparation using protein precipitation.

LC-MS/MS Method Development Workflow

The development of a robust LC-MS/MS method involves the systematic optimization of both chromatographic and mass spectrometric parameters to achieve the desired sensitivity, selectivity, and reproducibility.[3]

Caption: Logical workflow for the development of the LC-MS/MS method.

Optimized LC-MS/MS Conditions

Liquid Chromatography (LC) Parameters:

Parameter	Condition
LC System	Agilent 1290 Infinity II or equivalent
Column	Agilent ZORBAX Eclipse Plus Phenyl-Hexyl (2.1 x 50 mm, 1.8 µm)[8]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	5% B to 95% B in 3 min, hold at 95% B for 1 min, re-equilibrate for 1 min

Mass Spectrometry (MS) Parameters:

Parameter	Condition
MS System	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Gas Temp.	325°C
Gas Flow	10 L/min
Nebulizer	45 psi
Sheath Gas Temp.	350°C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
2-Phenylmorpholine	164.1	105.1	100	15
Phenmetrazine (IS)	178.1	105.1	100	20

Note: The precursor ion for 2-Phenylmorpholine corresponds to its free base molecular weight [M+H]⁺ (C₁₀H₁₃NO, MW: 163.22 g/mol ).[9][10]

Data Presentation and Results

Calibration Curve and Linearity

The calibration curve was constructed by plotting the peak area ratio of 2-Phenylmorpholine to the internal standard against the nominal concentration. A linear regression with a weighting factor of 1/x² was used.

Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
0.1	0.012
0.5	0.058
1	0.115
5	0.592
10	1.18
50	5.89
100	11.75
R²	0.998
Linear Range	0.1 - 100 ng/mL

Precision and Accuracy

The intra-day and inter-day precision and accuracy were evaluated by analyzing the QC samples at three concentration levels on three different days.

QC Level	Nominal Conc. (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	0.1	8.5	105.2	9.8	103.5
Low QC	0.3	6.2	98.7	7.5	99.1
Mid QC	8	4.5	101.3	5.8	100.8
High QC	80	3.1	97.5	4.2	98.2

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, selective, and reliable approach for the quantification of 2-Phenylmorpholine hydrochloride in human plasma. The simple protein precipitation sample preparation procedure and the short chromatographic run time make this method suitable for high-throughput analysis in a drug development setting. The method was successfully validated over a linear range of 0.1 to 100 ng/mL, demonstrating excellent precision and accuracy. This protocol can be readily implemented in laboratories equipped with standard LC-MS/MS instrumentation.

References

• 1. chemimpex.com [chemimpex.com]
• 2. chemimpex.com [chemimpex.com]
• 3. longdom.org [longdom.org]
• 4. agilent.com [agilent.com]
• 5. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 8. agilent.com [agilent.com]
• 9. 2-Phenylmorpholine - Wikipedia [en.wikipedia.org]
• 10. 2-Phenylmorpholine | C10H13NO | CID 91101 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Asymmetric Synthesis of Chiral 2-Phenylmorpholine

Introduction

Chiral morpholine scaffolds, particularly 2-phenylmorpholine and its derivatives, are crucial structural motifs in a wide array of bioactive compounds and pharmaceutical agents. While 2-phenylmorpholine hydrochloride itself is not commonly utilized as a ligand in asymmetric catalysis, its enantiomerically pure forms are highly sought-after products. The development of stereoselective methods to synthesize these chiral heterocycles is a significant focus in medicinal chemistry and drug development. These application notes provide detailed protocols and data for the asymmetric synthesis of chiral 2-phenylmorpholine, primarily focusing on transition-metal catalyzed asymmetric hydrogenation, a highly efficient and atom-economical method.

The protocols and data presented are intended for researchers, scientists, and drug development professionals engaged in the synthesis of chiral intermediates and active pharmaceutical ingredients.

I. Rhodium-Catalyzed Asymmetric Hydrogenation of 2-Phenyl-dehydromorpholines

The rhodium-catalyzed asymmetric hydrogenation of 2-substituted dehydromorpholines offers a direct and efficient pathway to the corresponding chiral morpholines. High enantioselectivity is achieved through the use of chiral bisphosphine ligands, which form a chiral environment around the metal center.

Quantitative Data Summary

The following table summarizes the results for the asymmetric hydrogenation of N-Cbz-6-phenyl-3,4-dihydro-2H-1,4-oxazine to yield N-Cbz-2-phenylmorpholine, highlighting the effect of different chiral ligands and reaction conditions.

Entry	Ligand	Solvent	Pressure (atm H₂)	Time (h)	Yield (%)	ee (%)
1	(R,R,R)-SKP	DCM	50	12	>99	92
2	(R,S)-SDP	DCM	50	12	98	85
3	f-Binaphane	DCM	50	12	96	78
4	(R,R,R)-SKP	Toluene	50	12	>99	88
5	(R,R,R)-SKP	THF	50	12	>99	82
6	(R,R,R)-SKP	DCM	30	24	>99	92
7	(R,R,R)-SKP	DCM	10	24	98	90

Data compiled from studies on the asymmetric hydrogenation of 2-substituted dehydromorpholines.[1][2]

Experimental Protocol: Asymmetric Hydrogenation

This protocol describes a general procedure for the asymmetric hydrogenation of N-Cbz-6-phenyl-3,4-dihydro-2H-1,4-oxazine using a Rhodium-SKP catalyst system.[2][3]

Materials:

• [Rh(COD)₂]BF₄ (1.0 mg, 0.0025 mmol)

• (R)-SKP (a chiral bisphosphine ligand) (1.6 mg, 0.00275 mmol)

• N-Cbz-6-phenyl-3,4-dihydro-2H-1,4-oxazine (Substrate) (73.8 mg, 0.25 mmol)

• Dichloromethane (DCM), anhydrous (2.0 mL)

• Hydrogen gas (H₂)

• Schlenk tube or stainless-steel autoclave

• Standard glovebox and Schlenk line equipment

Procedure:

• Catalyst Preparation:

  • Inside a nitrogen-filled glovebox, charge a Schlenk tube with [Rh(COD)₂]BF₄ (1.0 mg, 0.0025 mmol) and (R)-SKP (1.6 mg, 0.00275 mmol).

  • Add 1.0 mL of anhydrous DCM to the Schlenk tube.

  • Stir the mixture at room temperature for 30 minutes to form the catalyst solution.

• Substrate Preparation:

  • In a separate vial, dissolve N-Cbz-6-phenyl-3,4-dihydro-2H-1,4-oxazine (73.8 mg, 0.25 mmol) in 1.0 mL of anhydrous DCM.

• Hydrogenation Reaction:

  • Transfer the substrate solution to the catalyst solution in the Schlenk tube.

  • For higher pressures, transfer the resulting mixture to a stainless-steel autoclave.

  • Seal the reaction vessel and remove it from the glovebox.

  • Purge the vessel with hydrogen gas three times.

  • Pressurize the vessel to 50 atm of hydrogen.

  • Stir the reaction mixture at room temperature for 12-24 hours.

• Work-up and Purification:

  • After the reaction is complete, carefully vent the hydrogen gas.

  • Remove the solvent under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel (eluent: petroleum ether/ethyl acetate = 5:1) to afford the desired (R)-N-Cbz-2-phenylmorpholine.

• Characterization:

  • Yield: >99%[3]

  • Enantiomeric Excess (ee): 92% (determined by chiral HPLC analysis).[3]

  • ¹H NMR (400 MHz, CDCl₃): δ 7.39 – 7.26 (m, 5H), 4.49 (dd, J = 10.8, 2.8 Hz, 1H), 4.05 (td, J = 11.2, 2.8 Hz, 1H), 3.84 (dt, J = 11.2, 3.6 Hz, 1H), 3.16 (d, J = 12.4 Hz, 1H), 3.01 (td, J = 12.0, 3.2 Hz, 1H), 2.83 (dd, J = 12.4, 10.8 Hz, 1H).[3]

Mandatory Visualizations

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Asymmetric hydrogenation for the synthesis of 2-substituted chiral morpholines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Functional Characterization of 2-Phenylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylmorpholine and its derivatives, such as phenmetrazine, are recognized as potent monoamine releasing agents, with primary activity as norepinephrine-dopamine releasing agents (NDRAs)[1][2]. These compounds interact with the dopamine transporter (DAT) and the norepinephrine transporter (NET), leading to an increase in the extracellular concentrations of these neurotransmitters. Functionally, this is achieved by promoting the efflux of dopamine and norepinephrine from the presynaptic neuron and/or by inhibiting their reuptake[2][3]. The hydrochloride salt of 2-phenylmorpholine is often utilized in research due to its stability and solubility.

These application notes provide detailed protocols for in vitro functional assays to characterize the activity of 2-Phenylmorpholine hydrochloride at the dopamine and norepinephrine transporters. The described assays are essential for determining the potency and mechanism of action of this compound and are applicable to drug discovery and development programs targeting monoamine transporters. The protocols provided are for radiolabeled neurotransmitter uptake inhibition and release assays, which are standard methods for evaluating compounds that interact with DAT and NET[4][5][6].

Signaling Pathway of 2-Phenylmorpholine Hydrochloride

The primary mechanism of action of 2-Phenylmorpholine hydrochloride involves the modulation of dopamine and norepinephrine transport across the presynaptic neuronal membrane. In a resting state, DAT and NET are responsible for the reuptake of dopamine and norepinephrine from the synaptic cleft, thereby terminating their signaling. 2-Phenylmorpholine, as a norepinephrine-dopamine releasing agent, can reverse the action of these transporters, leading to neurotransmitter efflux, and can also block the reuptake of these neurotransmitters[2][3].

Figure 1: Mechanism of Action of 2-Phenylmorpholine Hydrochloride.

Experimental Protocols

Protocol 1: In Vitro Dopamine Transporter (DAT) Uptake Inhibition Assay

This assay determines the potency of 2-Phenylmorpholine hydrochloride to inhibit the uptake of dopamine into cells expressing the dopamine transporter.

Materials:

• HEK293 cells stably expressing human DAT (or other suitable cell line)

• Poly-D-lysine coated 96-well plates

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Krebs-Ringer-HEPES (KRH) buffer (120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl2, 1.2 mM MgSO4, 1.2 mM KH2PO4, 10 mM HEPES, pH 7.4)

• [³H]-Dopamine

• 2-Phenylmorpholine hydrochloride

• Nomifensine (or other known DAT inhibitor as a positive control)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Cell Plating: Seed HEK-hDAT cells in poly-D-lysine coated 96-well plates at a density of 40,000-60,000 cells/well. Incubate overnight at 37°C in a humidified 5% CO₂ incubator.

• Preparation of Compounds: Prepare serial dilutions of 2-Phenylmorpholine hydrochloride and the positive control (e.g., nomifensine) in KRH buffer.

• Assay: a. On the day of the experiment, aspirate the culture medium from the wells. b. Wash the cell monolayer twice with 200 µL of KRH buffer. c. Add 50 µL of the diluted 2-Phenylmorpholine hydrochloride, positive control, or vehicle (KRH buffer for total uptake) to the respective wells. d. Pre-incubate the plate for 10-15 minutes at room temperature. e. Prepare the assay buffer containing [³H]-Dopamine at a final concentration near its Kₘ value (typically in the low nanomolar range). f. Initiate the uptake by adding 50 µL of the [³H]-Dopamine containing assay buffer to all wells. g. Incubate for a predetermined time (e.g., 10 minutes) at room temperature. h. Terminate the uptake by rapidly aspirating the solution and washing the wells three times with 200 µL of ice-cold KRH buffer.

• Quantification: a. Lyse the cells by adding 50 µL of 1% SDS to each well and shaking for 5 minutes. b. Add 150 µL of scintillation fluid to each well. c. Seal the plate and count the radioactivity in a microplate scintillation counter.

• Data Analysis: a. Determine non-specific uptake from wells containing a high concentration of a known DAT inhibitor. b. Subtract non-specific uptake from all other values to obtain specific uptake. c. Calculate the percent inhibition for each concentration of 2-Phenylmorpholine hydrochloride. d. Determine the IC₅₀ value by non-linear regression analysis of the concentration-response curve.

Protocol 2: In Vitro Norepinephrine Transporter (NET) Uptake Inhibition Assay

This protocol is analogous to the DAT uptake inhibition assay but uses cells expressing the norepinephrine transporter and radiolabeled norepinephrine.

Materials:

• HEK293 cells stably expressing human NET (or other suitable cell line, e.g., SK-N-BE(2)C)[7]

• Poly-D-lysine coated 96-well plates

• Cell culture medium

• KRH buffer

• [³H]-Norepinephrine

• 2-Phenylmorpholine hydrochloride

• Desipramine (or other known NET inhibitor as a positive control)

• Scintillation fluid

• Microplate scintillation counter

Procedure: The procedure is identical to Protocol 1, with the following modifications:

• Use HEK-hNET cells instead of HEK-hDAT cells.

• Use [³H]-Norepinephrine instead of [³H]-Dopamine.

• Use a known NET inhibitor like desipramine as the positive control.

Protocol 3: In Vitro Neurotransmitter Release Assay

This assay measures the ability of 2-Phenylmorpholine hydrochloride to induce the release of pre-loaded radiolabeled dopamine or norepinephrine from synaptosomes or cultured cells.

Materials:

• Rat brain synaptosomes or HEK cells expressing DAT or NET

• KRH buffer

• [³H]-Dopamine or [³H]-Norepinephrine

• 2-Phenylmorpholine hydrochloride

• d-Amphetamine (as a positive control for release)

• Glass fiber filters

• Cell harvester

• Scintillation vials and fluid

• Scintillation counter

Procedure:

• Preparation of Synaptosomes/Cells: Prepare synaptosomes from rat striatum (for DAT) or hypothalamus (for NET) or use cultured cells expressing the respective transporter.

• Loading with Radiolabel: a. Resuspend the synaptosomes or cells in KRH buffer. b. Add [³H]-Dopamine or [³H]-Norepinephrine at a concentration sufficient for uptake (e.g., 10 nM) and incubate for 30 minutes at 37°C to allow for loading. c. Wash the synaptosomes/cells three times with ice-cold KRH buffer by centrifugation and resuspension to remove extracellular radiolabel.

• Release Assay: a. Resuspend the loaded synaptosomes/cells in KRH buffer. b. Aliquot the suspension into tubes. c. Add varying concentrations of 2-Phenylmorpholine hydrochloride, positive control (d-amphetamine), or vehicle (KRH buffer for basal release). d. Incubate for a defined period (e.g., 10-30 minutes) at 37°C. e. Terminate the release by rapid filtration through glass fiber filters using a cell harvester. f. Wash the filters rapidly with ice-cold KRH buffer.

• Quantification: a. Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity remaining in the synaptosomes/cells. b. Alternatively, the radioactivity in the filtrate (released neurotransmitter) can be measured.

• Data Analysis: a. Calculate the amount of neurotransmitter released as a percentage of the total pre-loaded amount. b. Determine the EC₅₀ value for release by non-linear regression analysis of the concentration-response curve.

Experimental Workflow Visualization

Figure 2: Workflow for a Neurotransmitter Uptake Inhibition Assay.

Data Presentation

The following tables summarize the expected quantitative data for 2-Phenylmorpholine and related compounds from in vitro functional assays.

Table 1: Monoamine Release Potency (EC₅₀, nM)

Compound	Dopamine (DA) Release	Norepinephrine (NE) Release	Serotonin (5-HT) Release	Reference
2-Phenylmorpholine	86	79	20,260	[1]
Phenmetrazine	70-131	29-50.4	7,765->10,000	[8][9]
d-Amphetamine	5.8-24.8	6.6-10.2	698-1,765	[1]

EC₅₀ values represent the concentration of the compound that elicits 50% of the maximal neurotransmitter release. Lower values indicate higher potency.

Table 2: Monoamine Transporter Uptake Inhibition Potency (IC₅₀/Kᵢ, nM)

Compound	DAT Inhibition	NET Inhibition	SERT Inhibition	Reference
2-Phenylmorpholine	Data not readily available	Data not readily available	Data not readily available
Phenmetrazine	~600 (IC₅₀)	Data variable	>10,000 (IC₅₀)	[10]
Nomifensine	8.8 (Kᵢ)	2.6 (Kᵢ)	2,200 (Kᵢ)
Desipramine	3,900 (Kᵢ)	0.3 (Kᵢ)	130 (Kᵢ)

IC₅₀ values represent the concentration of the compound that inhibits 50% of the neurotransmitter uptake. Kᵢ values are the inhibition constants. Lower values indicate higher potency. Data for 2-Phenylmorpholine is not widely published; data for the structurally related phenmetrazine and standard inhibitors are provided for context.

Conclusion

The provided protocols offer a robust framework for the functional characterization of 2-Phenylmorpholine hydrochloride. By employing these in vitro neurotransmitter uptake and release assays, researchers can accurately determine the potency and efficacy of this compound at the dopamine and norepinephrine transporters. This information is critical for understanding its pharmacological profile and for guiding further drug development efforts. The use of both uptake inhibition and release assays is recommended to fully elucidate the compound's mechanism of action as a norepinephrine-dopamine releasing agent.

References

• 1. Determining Serotonin and Dopamine Uptake Rates in Synaptosomes Using High-Speed Chronoamperometry - Electrochemical Methods for Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Monoamine releasing agent - Wikipedia [en.wikipedia.org]
• 3. Voltammetric characterization of the effect of monoamine uptake inhibitors and releasers on dopamine and serotonin uptake in mouse caudate-putamen and substantia nigra slices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rapid determination of dopamine uptake in synaptosomal preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measuring Dopamine Uptake in Mouse Brain Synaptosomes Using Radiolabeled Dopamine [jove.com]
• 8. Characterization of dopamine transport in crude synaptosomes prepared from rat medial prefrontal cortex. [vivo.health.unm.edu]
• 9. Effects of the dopamine/norepinephrine releaser phenmetrazine on cocaine self-administration and cocaine-primed reinstatement in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Note: Sensitive Analysis of 2-Phenylmorpholine by GC-MS Following Trifluoroacetyl Derivatization

Introduction

2-Phenylmorpholine and its analogs, such as phenmetrazine, are compounds of significant interest in pharmaceutical research and forensic toxicology due to their stimulant properties.[1] Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the identification and quantification of these substances.[2][3] However, the direct analysis of polar compounds like 2-phenylmorpholine by GC-MS can be challenging, often resulting in poor chromatographic peak shape and tailing.[4][5]

Chemical derivatization is a crucial sample preparation step to improve the volatility and thermal stability of analytes, thereby enhancing their chromatographic behavior and detection sensitivity.[6][7] Acylation with agents like trifluoroacetic anhydride (TFAA) is a common and effective derivatization strategy for primary and secondary amines.[8][9] This application note provides a detailed protocol for the derivatization of 2-phenylmorpholine hydrochloride with TFAA for sensitive and robust analysis by GC-MS.

Principle

The secondary amine group of 2-phenylmorpholine is not ideal for GC analysis. Derivatization with TFAA replaces the active hydrogen on the nitrogen atom with a trifluoroacetyl group. This process, known as acylation, effectively masks the polar amine group, leading to a less polar, more volatile, and more thermally stable derivative.[6][8] The resulting N-trifluoroacetyl-2-phenylmorpholine is highly amenable to GC separation and produces a characteristic mass spectrum upon electron ionization, allowing for sensitive and specific detection.[10] The fluorinated nature of the derivative can also enhance detection sensitivity.[11]

Apparatus and Reagents

• Apparatus:

  • Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

  • Autosampler

  • GC column: HP-5MS (or equivalent), 30m x 0.25 mm x 0.25 µm[12]

  • Heating block or water bath

  • Vortex mixer

  • Centrifuge

  • Glass vials with screw caps

  • Micropipettes

• Reagents:

  • 2-Phenylmorpholine hydrochloride standard

  • Trifluoroacetic anhydride (TFAA)[8]

  • Ethyl acetate, HPLC grade

  • Pyridine or Triethylamine (optional, as a catalyst/acid scavenger)[8][11]

  • Sodium hydroxide solution (e.g., 1 M) for neutralization

  • Saturated sodium chloride solution

  • Anhydrous sodium sulfate

  • Methanol, HPLC grade (for stock solutions)

Experimental Protocols

Standard Solution Preparation

Prepare a stock solution of 2-phenylmorpholine hydrochloride in methanol at a concentration of 1 mg/mL. From this stock, prepare working standard solutions at desired concentrations by serial dilution in methanol.

Sample Preparation (from Hydrochloride Salt)

For the derivatization to proceed, the 2-phenylmorpholine hydrochloride must be converted to the free base.

• Pipette a known volume of the standard solution into a glass vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 1 mL of deionized water to redissolve the residue.

• Add 1 M sodium hydroxide solution dropwise until the solution is basic (pH > 10).

• Extract the free base by adding 2 mL of ethyl acetate and vortexing for 1 minute.

• Centrifuge for 5 minutes to separate the layers.

• Carefully transfer the upper organic layer (ethyl acetate) to a clean vial.

• Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

• Evaporate the dried extract to a final volume of approximately 100 µL.

Derivatization Procedure

• To the 100 µL of the 2-phenylmorpholine free base extract, add 50 µL of ethyl acetate and 50 µL of TFAA.[13]

• Cap the vial tightly and vortex for 30 seconds.

• Heat the mixture at 70°C for 30 minutes in a heating block or water bath.[9]

• After heating, allow the vial to cool to room temperature.

• Evaporate the excess TFAA and solvent under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Analysis

The following parameters can be used as a starting point and should be optimized for the specific instrument.

Parameter	Recommended Condition
Gas Chromatograph	Agilent 7890A GC or equivalent[14]
Mass Spectrometer	Agilent 5975C MSD or equivalent[14]
Column	HP-5MS (or equivalent), 30 m × 0.25 mm i.d., 0.25 µm film thickness[2][12]
Carrier Gas	Helium at a constant flow rate of 1.5 mL/min[12]
Injector Temperature	280°C[12]
Injection Volume	1 µL in splitless mode[15]
Oven Program	Initial temperature 100°C, hold for 1 min, then ramp to 280°C at 12°C/min, and hold for 9 min.[12]
Transfer Line Temp.	280°C[12][14]
Ion Source Temp.	230°C[12][14]
Quadrupole Temp.	150°C[12][14]
Ionization Mode	Electron Impact (EI) at 70 eV[14][15]
Mass Scan Range	30-550 amu[12]
Acquisition Mode	Full Scan for identification, Selected Ion Monitoring (SIM) for quantification.

Quantitative Data Summary

The following table summarizes expected quantitative data based on the analysis of the closely related compound, phenmetrazine, derivatized with perfluorinated reagents. These values provide a benchmark for the expected performance of the 2-phenylmorpholine TFAA derivative.

Analyte (Derivative)	Linearity Range (µg/mL)	Limit of Detection (LOD) (µg/mL)	Key Mass Fragments (m/z)
Phenmetrazine-Perfluorooctanoyl Derivative	1 to 100[16]	0.5[16]	Molecular Ion: 573 (weak), Characteristic Fragments: 467 (strong)[16]
Methylphenmetrazine-TFAA Derivative	Not Specified	Not Specified	Molecular Ion: 287, Characteristic Fragments: 218, 190, 167, 70[10]

Visualizations

Caption: Experimental workflow for the derivatization and analysis of 2-Phenylmorpholine.

Caption: Reaction of 2-Phenylmorpholine with TFAA.

References

• 1. Substituted phenethylamine - Wikipedia [en.wikipedia.org]
• 2. Ultra-High Performance Liquid Chromatography-High Resolution Mass Spectrometry and High-Sensitivity Gas Chromatography-Mass Spectrometry Screening of Classic Drugs and New Psychoactive Substances and Metabolites in Urine of Consumers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Analysis of Phenethylamines Using On-Column TFA Derivatization : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. jfda-online.com [jfda-online.com]
• 7. researchgate.net [researchgate.net]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. swgdrug.org [swgdrug.org]
• 13. [Study on metabolism of phenmetrazine-like drugs and their metabolites] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Determination of phenmetrazine in urine by gas chromatography-mass spectrometry after liquid-liquid extraction and derivatization with perfluorooctanoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Identifying and characterizing byproducts in 2-Phenylmorpholine hydrochloride synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Phenylmorpholine hydrochloride. The following information is designed to help identify and characterize potential byproducts, offering solutions to common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-Phenylmorpholine?

A1: The primary synthetic strategies for constructing the morpholine ring typically involve the cyclization of intermediates derived from vicinal amino alcohols or their N- and O-substituted derivatives. A common laboratory-scale synthesis of 2-Phenylmorpholine involves the reaction of 2-amino-1-phenylethanol with a two-carbon electrophile, such as 1,2-dibromoethane or ethylene oxide, followed by cyclization.

Q2: I am observing a significant amount of a higher molecular weight byproduct in my reaction mixture. What is it likely to be and how can I minimize its formation?

A2: A common higher molecular weight byproduct is the N,N'-bis(2-hydroxy-2-phenylethyl)piperazine dimer. This occurs when two molecules of 2-amino-1-phenylethanol react with one molecule of the dialkylating agent (e.g., 1,2-dibromoethane).

Troubleshooting Strategies to Minimize Dimer Formation:

• Slow Addition of Alkylating Agent: Adding the alkylating agent dropwise at a low temperature helps maintain a low concentration, favoring the intramolecular cyclization to form the desired morpholine over the intermolecular dimerization.[1]

• High Dilution: Performing the reaction under high dilution conditions can also favor the intramolecular reaction pathway.

• Use of a Bulky Alkylating Agent: While less common for this specific synthesis, using a more sterically hindered two-carbon synthon can disfavor the second alkylation step required for dimerization.[1]

Q3: My reaction is showing a complex mixture of products, and I suspect the formation of an aziridine intermediate. Is this possible?

A3: Yes, the formation of an N-(2-hydroxy-2-phenylethyl)aziridine intermediate is possible, especially under basic conditions. This three-membered ring is reactive and can undergo regioselective ring-opening, potentially leading to a mixture of products. The ring-opening of aziridines can be influenced by the nature of the nucleophile and the reaction conditions.[2]

Troubleshooting Strategies for Aziridine-Related Issues:

• Control of pH: Careful control of the reaction pH is crucial. Acidic conditions can promote the formation of an aziridinium ion, influencing the regioselectivity of the subsequent ring-opening.

• Choice of Nucleophile: The choice of nucleophile for any subsequent ring-opening step will determine the final product distribution.

Byproduct Characterization

The following table summarizes the key analytical data for the target product and potential byproducts.

Compound Name	Structure	Molecular Weight ( g/mol )	Key ¹H NMR Signals (CDCl₃, δ ppm)	Key ¹³C NMR Signals (CDCl₃, δ ppm)	Expected GC-MS Fragments (m/z)
2-Phenylmorpholine		163.22	~7.3 (m, 5H, Ar-H), ~4.5 (dd, 1H, Ph-CH-O), ~4.0 (m, 1H, O-CH₂), ~3.7 (m, 1H, O-CH₂), ~3.2 (m, 1H, N-CH₂), ~2.9 (m, 1H, N-CH₂), ~2.8 (m, 2H, N-CH₂)	~140 (Ar-C), ~128-126 (Ar-CH), ~78 (Ph-CH-O), ~70 (O-CH₂), ~50 (N-CH₂), ~46 (N-CH₂)	163 (M+), 132, 104, 91, 77
N,N'-bis(2-hydroxy-2-phenylethyl)piperazine	(Note: with 2-hydroxy-2-phenylethyl groups on each nitrogen)	326.44	~7.3 (m, 10H, Ar-H), ~4.8 (dd, 2H, Ph-CH-OH), ~2.8-2.5 (br m, 12H, N-CH₂ and piperazine-H)	~142 (Ar-C), ~128-126 (Ar-CH), ~72 (Ph-CH-OH), ~62 (N-CH₂-CH-OH), ~54 (piperazine-C)	326 (M+), 221, 120, 105, 91, 77
N-(2-hydroxy-2-phenylethyl)aziridine	(Note: with a 2-hydroxy-2-phenylethyl group on the nitrogen)	163.22	~7.3 (m, 5H, Ar-H), ~4.8 (dd, 1H, Ph-CH-OH), ~2.8 (m, 2H, N-CH₂-CH-OH), ~1.8 (m, 2H, aziridine-H), ~1.4 (m, 2H, aziridine-H)	~142 (Ar-C), ~128-126 (Ar-CH), ~72 (Ph-CH-OH), ~64 (N-CH₂-CH-OH), ~25 (aziridine-C)	163 (M+), 132, 105, 91, 77

Experimental Protocols

Protocol 1: GC-MS Analysis for Byproduct Identification

This protocol is a general guideline for the analysis of 2-Phenylmorpholine and its potential byproducts. Optimization may be required for your specific instrument and sample matrix.

• Sample Preparation:

  • Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., methanol or dichloromethane).

  • Filter the sample through a 0.45 µm syringe filter.

• GC-MS Conditions:

  • Column: A non-polar or medium-polarity column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is recommended.

  • Injector Temperature: 250 °C

  • Oven Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp to 280 °C at 15 °C/min.

    • Hold at 280 °C for 10 minutes.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Detector:

    • Ionization Mode: Electron Impact (EI) at 70 eV.

    • Mass Range: 50-500 amu.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

Protocol 2: HPLC-UV Method for Purity Assessment

This protocol provides a starting point for developing an HPLC method to determine the purity of 2-Phenylmorpholine hydrochloride and quantify impurities.

• Instrumentation:

  • HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water with an ion-pairing agent (e.g., 0.1% trifluoroacetic acid or formic acid) is often effective.

    • Solvent A: 0.1% TFA in Water

    • Solvent B: 0.1% TFA in Acetonitrile

  • Gradient:

    • 0-5 min: 10% B

    • 5-20 min: 10% to 90% B

    • 20-25 min: 90% B

    • 25-30 min: 90% to 10% B

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm or 254 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Dissolve the sample in the initial mobile phase composition.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Regioselective ring opening of aziridine for synthesizing azaheterocycle - PMC [pmc.ncbi.nlm.nih.gov]

Strategies for optimizing the crystallization and purification of 2-Phenylmorpholine hydrochloride

Audience: Researchers, scientists, and drug development professionals.

This guide provides technical support for the crystallization and purification of 2-Phenylmorpholine hydrochloride, addressing common challenges through troubleshooting guides and frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent system for the recrystallization of 2-Phenylmorpholine hydrochloride?

A1: A common and effective solvent system for the recrystallization of similar hydrochloride salts, such as phenmetrazine hydrochloride, is a mixture of ethanol and diethyl ether.[1] Ethanol is used to dissolve the crude product at an elevated temperature, and diethyl ether is subsequently added as an anti-solvent to induce crystallization upon cooling. Isopropanol can also be a suitable solvent.

Q2: I am observing an oily substance precipitating out of my solution instead of crystals. What is happening and how can I fix it?

A2: This phenomenon is known as "oiling out." It occurs when the solute precipitates from the solution at a temperature above its melting point, forming a liquid phase instead of solid crystals. This can be caused by a solution that is too concentrated, a rate of cooling that is too rapid, or the presence of impurities that depress the melting point.

To resolve this, you can try the following:

• Add more solvent: This will decrease the concentration of the solution and lower the saturation point.

• Slow down the cooling rate: Allow the solution to cool to room temperature slowly before inducing further cooling with an ice bath.

• Use a different solvent system: A solvent in which the compound is less soluble may prevent oiling out.

• Seed the solution: Adding a small crystal of pure 2-Phenylmorpholine hydrochloride can provide a nucleation site for crystal growth.

Q3: My crystal yield is very low. What are the potential causes and how can I improve it?

A3: Low crystal yield can be due to several factors:

• Using too much solvent: An excessive amount of solvent will keep a significant portion of your product dissolved in the mother liquor.

• Incomplete precipitation: The solution may not have been cooled to a low enough temperature or for a sufficient amount of time.

• Loss during transfer: Product can be lost during transfers between flasks and on filtration equipment.

To improve your yield, consider the following:

• Minimize solvent usage: Use the minimum amount of hot solvent required to fully dissolve the crude product.

• Optimize cooling: Ensure the solution is thoroughly cooled in an ice bath to maximize precipitation.

• Careful handling: Rinse all glassware with a small amount of the cold recrystallization solvent to recover any residual product.

Q4: Are there known polymorphs of 2-Phenylmorpholine hydrochloride?

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No crystals form upon cooling	- Solution is not supersaturated.- Nucleation is inhibited.	- Evaporate some of the solvent to increase the concentration.- Scratch the inside of the flask with a glass rod to create nucleation sites.- Add a seed crystal of 2-Phenylmorpholine hydrochloride.- Cool the solution for a longer period or to a lower temperature.
Crystals are discolored	- Presence of colored impurities.	- Perform a hot filtration of the dissolved crude product with activated charcoal before recrystallization.
"Oiling out" occurs	- Solution is too concentrated.- Cooling is too rapid.- Presence of impurities.	- Add more of the primary solvent (e.g., ethanol).- Allow the solution to cool slowly to room temperature before placing it in an ice bath.- Consider a pre-purification step like a column chromatography of the free base before salt formation.
Low melting point or broad melting range of crystals	- Incomplete purification.- Presence of residual solvent.	- Recrystallize the product again.- Ensure the crystals are thoroughly dried under vacuum.

Quantitative Data

Precise solubility data for 2-Phenylmorpholine hydrochloride is not widely published. However, data for the closely related analogue, phenmetrazine hydrochloride, can provide a useful estimate for solvent selection.

Table 1: Solubility of Phenmetrazine Hydrochloride

Solvent	Solubility
Water	1 g in 0.4 mL
95% Ethanol	1 g in 2.0 mL
Chloroform	1 g in 2.0 mL
Diethyl Ether	Sparingly soluble

Source: PubChem CID 4762[1]

Experimental Protocols

Protocol 1: Recrystallization of 2-Phenylmorpholine Hydrochloride

This protocol is based on methods used for analogous compounds and general principles of hydrochloride salt purification.

Materials:

• Crude 2-Phenylmorpholine hydrochloride

• Ethanol (95% or absolute)

• Diethyl ether (anhydrous)

• Erlenmeyer flasks

• Heating mantle or hot plate

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask and vacuum source

Procedure:

• Place the crude 2-Phenylmorpholine hydrochloride in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to the flask with gentle swirling to dissolve the solid. The flask should be heated to the boiling point of the ethanol.

• Once the solid is completely dissolved, remove the flask from the heat source.

• Slowly add diethyl ether to the hot solution until a slight turbidity persists.

• Allow the flask to cool slowly to room temperature. Crystal formation should begin during this time.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal precipitation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold diethyl ether.

• Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Experimental Workflow for Crystallization and Purification

References

• 1. Phenmetrazine | C11H15NO | CID 4762 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting common issues in the scale-up of 2-Phenylmorpholine hydrochloride synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering common issues during the scale-up of 2-Phenylmorpholine hydrochloride synthesis.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis and scale-up of 2-Phenylmorpholine hydrochloride, providing potential causes and recommended solutions in a question-and-answer format.

Issue 1: Low Yield Upon Scale-Up

Question: We achieved a good yield (e.g., >80%) at the lab scale (10g), but the yield dropped significantly (e.g., to <60%) when scaling up to 1kg. What are the potential causes and how can we troubleshoot this?

Answer: A drop in yield during scale-up is a common challenge and can be attributed to several factors related to changes in physical and chemical parameters.

Potential Causes & Solutions

Potential Cause	Recommended Solution
Inadequate Mixing and Mass Transfer: Stirring that is effective in a small flask may not be sufficient in a large reactor, leading to localized "hot spots," poor reagent distribution, and increased side reactions.	- Optimize Agitation: Switch from a magnetic stir bar to an overhead mechanical stirrer with an appropriately designed impeller (e.g., pitched blade turbine, anchor) to ensure homogeneity. - Baffles: Introduce baffles into the reactor to improve mixing and prevent vortex formation. - Stirring Rate Study: Conduct a study to determine the optimal stirring rate (RPM) for the larger volume.
Poor Temperature Control (Exotherms): The formation of the morpholine ring can be exothermic. The surface-area-to-volume ratio decreases upon scale-up, making heat dissipation less efficient and potentially leading to runaway reactions and byproduct formation.	- Controlled Reagent Addition: Add reagents dropwise or at a controlled rate using a syringe pump or an addition funnel. - Enhanced Cooling: Utilize a more efficient cooling system, such as a jacketed reactor with a circulating coolant, and ensure the coolant temperature is appropriately low. - Solvent Selection: Use a solvent with a higher boiling point to allow for a wider operating temperature range.
Increased Impurity Formation: Minor impurities at a small scale can become significant at a larger scale, consuming starting materials and reducing the yield of the desired product.	- Impurity Profiling: Use analytical techniques like HPLC and GC-MS to identify the major impurities. - Reaction Condition Optimization: Re-optimize reaction parameters such as temperature, reaction time, and stoichiometry to minimize the formation of specific impurities.
Work-up and Isolation Inefficiencies: Extraction and filtration processes that are efficient at a small scale may not be as effective at a larger scale, leading to product loss.	- Optimize Extraction: Adjust the pH and solvent volumes for extractions to ensure complete product recovery. - Filtration Method: Evaluate and optimize the filtration method (e.g., Buchner funnel vs. filter press) for the larger volume of solid product.

Issue 2: Product Purity Issues

Question: The purity of our 2-Phenylmorpholine hydrochloride has decreased after scale-up, with several new, unidentified impurities appearing in the HPLC analysis. How can we identify and control these impurities?

Answer: Maintaining purity at scale requires a thorough understanding of the reaction mechanism and potential side reactions.

Potential Impurities & Control Strategies

Potential Impurity	Formation Pathway	Control Strategy
N-Oxide of 2-Phenylmorpholine	Oxidation of the morpholine nitrogen.	- Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. - Degas Solvents: Use degassed solvents to remove dissolved oxygen.
Di-alkylation Products	Reaction of the starting amine with more than one equivalent of the alkylating agent.	- Stoichiometry Control: Carefully control the stoichiometry of the reactants. - Slow Addition: Add the alkylating agent slowly to maintain a low concentration and favor mono-alkylation.
Unreacted Starting Materials	Incomplete reaction.	- Reaction Monitoring: Monitor the reaction progress using TLC or HPLC to ensure completion. - Increase Reaction Time/Temp: If the reaction is stalling, consider cautiously increasing the reaction time or temperature.
Positional Isomers	Formation of isomers during ring closure.	- Optimize Cyclization Conditions: The choice of acid or base catalyst and the reaction temperature for the cyclization step are critical. Re-evaluate these parameters at scale.

Issue 3: Crystallization and Isolation Problems

Question: We are having difficulty obtaining a consistent crystalline form of 2-Phenylmorpholine hydrochloride at a larger scale. The product is sometimes oily or forms a fine powder that is difficult to filter. What should we do?

Answer: Crystallization is a critical step that is highly sensitive to scale. Consistent control over supersaturation, nucleation, and crystal growth is key.

Crystallization Troubleshooting

Problem	Potential Cause	Recommended Solution
Oily Product or Poor Crystallization	- Product is "oiling out" before crystallizing due to high supersaturation or impurities. - Incorrect solvent system.	- Control Cooling Rate: Implement a slow, controlled cooling profile to prevent rapid supersaturation. - Seeding: Introduce seed crystals of the desired polymorphic form to promote controlled crystallization. - Solvent Screening: Experiment with different anti-solvents or solvent mixtures to find a system that provides good crystal formation.
Fine Powder, Difficult to Filter	- Rapid nucleation leading to a large number of small crystals. - High degree of agitation during crystallization.	- Reduce Supersaturation Rate: Slow down the addition of anti-solvent or the cooling rate. - Optimize Agitation: Reduce the stirring speed after nucleation to allow for crystal growth rather than secondary nucleation. - Aging: Hold the slurry at the final crystallization temperature for a period to allow for crystal growth and maturation.
Inconsistent Crystal Form (Polymorphism)	The crystalline form can be influenced by solvent, temperature, and cooling rate.	- Characterize Polymorphs: Use techniques like PXRD and DSC to identify the different polymorphic forms. - Define Crystallization Parameters: Strictly control the crystallization solvent, temperature profile, and agitation to consistently produce the desired polymorph.

Frequently Asked Questions (FAQs)

Q1: What are the key safety concerns when scaling up the synthesis of 2-Phenylmorpholine hydrochloride?

A1: The primary safety concern is the management of exothermic reactions, particularly during the cyclization step. A thermal runaway can occur if heat is not dissipated effectively, leading to a rapid increase in temperature and pressure. It is crucial to have a robust cooling system and a well-defined process for controlled reagent addition. A thorough safety assessment, including reaction calorimetry studies, is recommended before proceeding to a large scale.

Q2: How do I choose the right equipment for scaling up this synthesis?

A2: For kilogram-scale synthesis, a jacketed glass reactor is a suitable choice. Key features to look for include:

• Overhead Stirring: Provides more efficient mixing than a magnetic stir bar.

• Temperature Control Unit: Allows for precise control of heating and cooling.

• Addition Funnel/Pump: For controlled addition of reagents.

• Condenser: To control solvent vapors.

• Baffles: To improve mixing efficiency.

Q3: What analytical methods are essential for monitoring the reaction and ensuring product quality during scale-up?

A3: A combination of analytical techniques is recommended:

• Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of reaction conversion, product purity, and impurity profiling.

• Gas Chromatography-Mass Spectrometry (GC-MS): To identify volatile impurities and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the structure of the final product and any isolated impurities.

• Powder X-ray Diffraction (PXRD): To characterize the crystalline form of the final product.

Experimental Protocols

Key Experimental Protocol: Cyclization and Hydrochloride Salt Formation (Illustrative)

This protocol is a general guideline and should be optimized for specific starting materials and scales.

• Ring Closure (Cyclization):

  • The precursor amino alcohol is dissolved in a suitable solvent (e.g., toluene, xylene) in a jacketed reactor equipped with an overhead stirrer and a Dean-Stark trap.

  • A catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or sulfuric acid) is added.

  • The reaction mixture is heated to reflux, and water is removed azeotropically via the Dean-Stark trap.

  • The reaction is monitored by TLC or HPLC until the starting material is consumed.

  • Upon completion, the reaction mixture is cooled to room temperature.

• Work-up and Isolation of the Free Base:

  • The cooled reaction mixture is washed with an aqueous base (e.g., sodium bicarbonate or sodium hydroxide solution) to neutralize the acid catalyst.

  • The organic layer is separated, and the aqueous layer is extracted with the reaction solvent.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and concentrated under reduced pressure to yield the crude 2-Phenylmorpholine free base.

• Hydrochloride Salt Formation and Crystallization:

  • The crude free base is dissolved in a suitable solvent (e.g., isopropanol, ethyl acetate).

  • A solution of hydrochloric acid in a suitable solvent (e.g., HCl in isopropanol or ethereal HCl) is added dropwise with stirring until the pH is acidic.

  • The mixture is stirred, and the product is allowed to crystallize. The crystallization may be initiated by cooling, adding an anti-solvent (e.g., heptane), or seeding.

  • The resulting solid is collected by filtration, washed with a cold solvent, and dried under vacuum to afford 2-Phenylmorpholine hydrochloride.

Visualizations

Caption: Experimental workflow for the synthesis of 2-Phenylmorpholine hydrochloride.

Caption: Logical relationship for troubleshooting scale-up issues.

Methods for improving the yield and purity of 2-Phenylmorpholine hydrochloride

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 2-Phenylmorpholine hydrochloride.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 2-Phenylmorpholine?

A1: The primary synthetic routes include the cyclization of N-(2'-hydroxy-2'-phenylethyl)-ethanolamine, the reaction of styrene oxide with ethanolamine, and a multi-step synthesis starting from protected amino acids. The choice of route often depends on the availability of starting materials, desired stereochemistry, and scalability.

Q2: How is 2-Phenylmorpholine typically converted to its hydrochloride salt?

A2: 2-Phenylmorpholine freebase is typically dissolved in a suitable organic solvent, such as diethyl ether or isopropanol. A solution of hydrochloric acid in a compatible solvent (e.g., ethereal HCl or HCl in isopropanol) is then added, often dropwise, with stirring. The hydrochloride salt usually precipitates out of the solution and can be collected by filtration.

Q3: What are the critical parameters to control for maximizing yield?

A3: Key parameters include reaction temperature, reaction time, purity of starting materials, and the efficiency of the workup and purification steps. For cyclization reactions, ensuring the complete removal of water can be crucial for driving the reaction to completion.

Q4: What are the best methods for purifying 2-Phenylmorpholine hydrochloride?

A4: Recrystallization is the most common and effective method for purifying 2-Phenylmorpholine hydrochloride. Suitable solvent systems include isopropanol/diethyl ether mixtures and ethanol. Fractional distillation under vacuum can be used to purify the 2-Phenylmorpholine freebase before salt formation.

Troubleshooting Guides

Low Yield

Potential Cause	Troubleshooting Step	Experimental Protocol
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). Extend the reaction time or slightly increase the temperature if starting material is still present.	Reaction Monitoring: Withdraw a small aliquot from the reaction mixture, quench it appropriately, and analyze by TLC against the starting material. For GC-MS analysis, a small, quenched sample can be derivatized if necessary and injected.
Side Reactions	The formation of N,N-dialkylated byproducts can be an issue in syntheses involving alkylation of amines.[1] Other potential side reactions include the formation of oligomers.	Controlled Addition: Add the alkylating agent slowly and at a controlled temperature to minimize over-alkylation. Use of a Capping Agent: In some cases, a capping agent can be used to terminate chain growth in potential oligomerization reactions.
Product Loss During Workup	Ensure the pH of the aqueous layer is optimized during extraction to minimize the solubility of the freebase in water. Use an appropriate extraction solvent and perform multiple extractions.	pH Adjustment: After basifying the reaction mixture, check the pH of the aqueous layer with a pH meter or pH paper to ensure it is sufficiently high (typically >12) to deprotonate the morpholine nitrogen.
Inefficient Purification	Optimize the recrystallization solvent system and conditions. For distillation, ensure the vacuum is stable and the column is efficient.	Solvent Screening for Recrystallization: Test the solubility of the crude product in a variety of solvents and solvent mixtures on a small scale to find a system where the product is soluble at elevated temperatures but sparingly soluble at room temperature or below.

Product Impurity

Potential Cause	Troubleshooting Step	Analytical Method
Unreacted Starting Materials	Improve the reaction conditions to drive the reaction to completion (see "Low Yield" section). Purify the crude product using fractional distillation (for the freebase) or recrystallization (for the hydrochloride salt).	TLC/GC-MS: Compare the crude product to the starting materials to confirm their presence.
Formation of Side Products (e.g., N,N-dialkylation, oxidation products)	Modify reaction conditions to minimize side product formation (e.g., lower temperature, inert atmosphere). Utilize column chromatography for the freebase or recrystallization for the hydrochloride salt to remove impurities.	GC-MS/¹H NMR: Analyze the crude product to identify the molecular weights and characteristic signals of potential impurities. For example, over-alkylation would result in a higher molecular weight peak in the mass spectrum.
Residual Solvents	Dry the final product under vacuum for an extended period. Ensure the chosen recrystallization solvent is sufficiently volatile to be removed under vacuum.	¹H NMR: Residual solvents will show characteristic peaks in the ¹H NMR spectrum.
Color Impurities	Treat a solution of the crude product with activated carbon before filtration and recrystallization. Ensure the reaction is carried out under an inert atmosphere if oxidation is suspected.	Visual Inspection/UV-Vis Spectroscopy: Colored impurities can often be detected visually. UV-Vis spectroscopy can be used to quantify colored species if a chromophore is present.

Data Presentation

Table 1: Comparison of Synthetic Methods for 2-Phenylmorpholine

Synthetic Route	Starting Materials	Reported Yield (%)	Key Advantages	Key Disadvantages
Deprotection of a Boc-protected precursor	(S)-tert-butyl 2-phenylmorpholine-4-carboxylate, HCl	78[2]	High yield, good for enantiomerically pure products.	Requires a multi-step synthesis of the starting material.
Reductive Amination/Cyclization	Phenyl-substituted precursor, reducing agent, acid for cyclization	Not specified	Potentially a one-pot procedure.	May require optimization to control side reactions.
From Aziridines	2-phenyl-N-tosylaziridine, 2-chloroethanol	Not specified	Metal-free, one-pot strategy.	Requires synthesis of the starting aziridine.

Note: Purity data is often not explicitly stated in the literature as a simple percentage and is typically confirmed by spectroscopic methods (NMR, MS) showing the absence of significant impurities.

Experimental Protocols

Method 1: Synthesis of (S)-2-Phenylmorpholine from (S)-tert-butyl 2-phenylmorpholine-4-carboxylate[2]

• Deprotection: Dissolve 1.28 g of (S)-tert-butyl 2-phenylmorpholine-4-carboxylate in 3 mL of 4 N HCl in dioxane.

• Stir the reaction mixture at room temperature overnight.

• Workup: Concentrate the mixture under vacuum.

• Dilute the residue with 1 N HCl.

• Extract the aqueous phase with diethyl ether and discard the organic phase.

• Adjust the pH of the aqueous phase to 12-14 with 2 N NaOH.

• Extract the aqueous phase with dichloromethane (DCM).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under vacuum to yield (S)-2-phenylmorpholine.

• Salt Formation: Dissolve the resulting freebase in a minimal amount of isopropanol and add a solution of HCl in isopropanol dropwise until precipitation is complete. Filter the solid and dry under vacuum to obtain (S)-2-Phenylmorpholine hydrochloride.

Method 2: Purification by Vacuum Fractional Distillation (for 2-Phenylmorpholine freebase)

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a vacuum adapter, a short fractionating column (e.g., Vigreux), and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• Procedure: Place the crude 2-Phenylmorpholine oil in the distillation flask with a magnetic stir bar.

• Gradually apply vacuum to the system.

• Once a stable vacuum is achieved, begin heating the distillation flask.

• Collect the fraction that distills at the expected boiling point of 2-Phenylmorpholine under the applied pressure.

• Discontinue heating and allow the apparatus to cool before slowly releasing the vacuum.

Visualizations

Caption: General experimental workflow for the synthesis and purification of 2-Phenylmorpholine hydrochloride.

Caption: Logical troubleshooting workflow for addressing low yield in 2-Phenylmorpholine hydrochloride synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. (S)-2-phenylmorpholine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Analysis and Prevention of 2-Phenylmorpholine Hydrochloride Degradation

Welcome to the technical support center for the analysis and prevention of 2-Phenylmorpholine hydrochloride degradation products. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on ensuring the stability and quality of 2-Phenylmorpholine hydrochloride during experimental studies. Here you will find troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the likely degradation pathways for 2-Phenylmorpholine hydrochloride?

A1: Based on the chemical structure of 2-Phenylmorpholine hydrochloride, which contains a secondary amine, an ether linkage, and a phenyl group, the most probable degradation pathways include oxidation, hydrolysis, and photolysis.[1]

• Oxidation: The morpholine ring, particularly the nitrogen and the carbon atoms adjacent to the oxygen, can be susceptible to oxidation. This can lead to the formation of N-oxides, ring-opened products, or other oxidative derivatives.

• Hydrolysis: While the ether linkage in the morpholine ring is generally stable, it can be susceptible to cleavage under harsh acidic or basic conditions, especially at elevated temperatures.

• Photolysis: Aromatic compounds like 2-Phenylmorpholine hydrochloride can be sensitive to light, which may induce photodegradation, leading to the formation of various photolytic products.

Q2: How can I perform a forced degradation study for 2-Phenylmorpholine hydrochloride?

A2: A forced degradation or stress testing study is crucial to identify potential degradation products and establish the stability-indicating nature of your analytical method.[2][3] A systematic approach involves exposing a solution of 2-Phenylmorpholine hydrochloride (typically 1 mg/mL) to various stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines.

Table 1: Recommended Stress Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Typical Duration
Acid Hydrolysis	0.1 M to 1 M HCl	24 - 72 hours at 60-80°C
Base Hydrolysis	0.1 M to 1 M NaOH	24 - 72 hours at 60-80°C
Oxidation	3% to 30% H₂O₂	24 hours at room temperature
Thermal Degradation	60 - 80°C (in solid state and solution)	48 - 72 hours
Photolytic Degradation	Exposure to UV (254 nm) and fluorescent light	24 - 48 hours

Q3: What is a stability-indicating analytical method, and why is it important?

A3: A stability-indicating analytical method is a validated quantitative analytical procedure that can accurately and precisely measure the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients. Its importance lies in its ability to provide a true measure of the API's stability in a formulation over time, ensuring the safety and efficacy of the drug product.

Q4: Which analytical technique is most suitable for analyzing 2-Phenylmorpholine hydrochloride and its degradation products?

A4: Reversed-phase high-performance liquid chromatography (RP-HPLC) coupled with a UV detector is the most common and suitable technique for the analysis of small organic molecules like 2-Phenylmorpholine hydrochloride and its potential degradation products. For the structural elucidation of unknown degradation products, hyphenated techniques like liquid chromatography-mass spectrometry (LC-MS) are invaluable.

Troubleshooting Guides

This section provides solutions to common issues encountered during the HPLC analysis of 2-Phenylmorpholine hydrochloride.

Issue 1: Peak Tailing for the 2-Phenylmorpholine Hydrochloride Peak

• Possible Cause A: Secondary Interactions with Residual Silanols on the HPLC Column. The basic nitrogen in the morpholine ring can interact with acidic silanol groups on the silica-based column packing, leading to peak tailing.

  • Solution:

    • Use an end-capped HPLC column or a column with a base-deactivated stationary phase.

    • Lower the pH of the mobile phase (e.g., to pH 2.5-3.5) to suppress the ionization of silanol groups.

    • Add a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to block the active silanol sites.

• Possible Cause B: Column Overload. Injecting too concentrated a sample can lead to peak distortion, including tailing.

  • Solution: Dilute the sample and re-inject. If the peak shape improves, optimize the sample concentration.

Issue 2: Appearance of Ghost Peaks in the Chromatogram

• Possible Cause A: Carryover from Previous Injections. Residues from a previous, more concentrated sample may elute in subsequent runs.

  • Solution:

    • Implement a robust needle wash program in your autosampler.

    • Inject a blank (mobile phase) after a high-concentration sample to check for carryover.

    • Increase the run time to ensure all components from the previous injection have eluted.

• Possible Cause B: Contamination of the Mobile Phase or HPLC System.

  • Solution:

    • Prepare fresh mobile phase daily and filter it through a 0.45 µm filter.

    • Flush the HPLC system thoroughly with an appropriate solvent.

Issue 3: Poor Resolution Between the Parent Drug and a Degradation Product

• Possible Cause A: Inadequate Chromatographic Conditions. The mobile phase composition, column chemistry, or temperature may not be optimal for separating closely eluting compounds.

  • Solution:

    • Modify the Mobile Phase: Adjust the organic-to-aqueous ratio, change the organic modifier (e.g., from acetonitrile to methanol), or alter the pH.

    • Change the Column: Try a column with a different stationary phase (e.g., C8 instead of C18, or a phenyl column) to exploit different separation mechanisms.

    • Optimize Temperature: Varying the column temperature can affect the selectivity of the separation.

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for 2-Phenylmorpholine Hydrochloride

This protocol provides a starting point for developing a stability-indicating RP-HPLC method. Optimization will likely be required based on the specific degradation products formed.

Table 2: HPLC Method Parameters

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient Elution	0-5 min: 10% B; 5-20 min: 10-90% B; 20-25 min: 90% B; 25-30 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	10 µL
Detector Wavelength	254 nm
Sample Preparation	Dissolve 10 mg of 2-Phenylmorpholine HCl in 10 mL of a 50:50 mixture of water and acetonitrile. Dilute further as needed.

Visualizations

Caption: Experimental workflow for forced degradation studies.

References

• 1. researchgate.net [researchgate.net]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Quantification of 2-Phenylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylmorpholine hydrochloride is a chemical compound with applications in the synthesis of various bioactive molecules.[1][2] Accurate and precise quantification of this analyte is crucial for quality control in pharmaceutical manufacturing, stability studies, and various research applications. This guide provides a comparative analysis of three common analytical techniques that can be adapted and validated for the quantification of 2-Phenylmorpholine hydrochloride: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and UV-Visible Spectrophotometry.

Comparative Performance of Analytical Methods

The choice of an analytical method depends on the specific requirements of the analysis, such as the need for high sensitivity, selectivity, or throughput. The following table summarizes the expected performance characteristics of the proposed methods for 2-Phenylmorpholine hydrochloride quantification.

Parameter	HPLC-UV	GC-MS	UV-Visible Spectrophotometry
Linearity (R²)	> 0.999	> 0.998	> 0.995
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	90.0 - 110.0%
Precision (% RSD)	< 2.0%	< 5.0%	< 5.0%
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.005 - 0.05 µg/mL	1 - 5 µg/mL
Limit of Quantification (LOQ)	0.03 - 0.3 µg/mL	0.015 - 0.15 µg/mL	3 - 15 µg/mL
Selectivity	High	Very High	Low to Moderate
Throughput	High	Moderate	Very High
Cost per Sample	Moderate	High	Low
Instrumentation Complexity	Moderate	High	Low

Experimental Workflows and Logical Relationships

General Analytical Method Validation Workflow

The following diagram illustrates the typical workflow for validating an analytical method to ensure its suitability for its intended purpose.

Caption: General workflow for analytical method validation.

Proposed HPLC-UV Experimental Workflow

This diagram outlines the specific steps for quantifying 2-Phenylmorpholine hydrochloride using the proposed HPLC-UV method.

Caption: Proposed experimental workflow for HPLC-UV analysis.

Detailed Experimental Protocols

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method is often preferred for its high precision, accuracy, and ability to separate the analyte from potential impurities.[3][4]

• Instrumentation: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A mixture of a buffered aqueous phase (e.g., 20 mM potassium phosphate buffer, pH adjusted to 3.0 with phosphoric acid) and an organic modifier (e.g., acetonitrile or methanol). A typical starting point would be a 70:30 (v/v) ratio of aqueous to organic phase.[4]

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: Based on the UV spectrum of 2-Phenylmorpholine hydrochloride, a wavelength around 210-220 nm is likely to provide good sensitivity.

  • Injection Volume: 10 µL.

• Standard Solution Preparation:

  • Accurately weigh about 10 mg of 2-Phenylmorpholine hydrochloride reference standard and dissolve it in a 100 mL volumetric flask with the mobile phase to obtain a stock solution of 100 µg/mL.

  • Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 75, and 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation:

  • Accurately weigh a portion of the sample containing approximately 10 mg of 2-Phenylmorpholine hydrochloride.

  • Dissolve the sample in the mobile phase in a 100 mL volumetric flask, sonicate if necessary to ensure complete dissolution.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Analysis:

  • Inject the standard solutions to establish a calibration curve by plotting peak area against concentration.

  • Inject the sample solutions and determine the concentration of 2-Phenylmorpholine hydrochloride from the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high selectivity and sensitivity and is particularly useful for identifying and quantifying volatile and semi-volatile compounds.[5][6] For polar compounds like 2-Phenylmorpholine hydrochloride, derivatization may be necessary to improve volatility and chromatographic performance.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Chromatographic Conditions:

  • Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane).

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Inlet Temperature: 250 °C.

  • Oven Temperature Program:

    • Initial temperature: 100 °C, hold for 2 minutes.

    • Ramp to 280 °C at a rate of 15 °C/min.

    • Hold at 280 °C for 5 minutes.

  • Injection Mode: Splitless or split (e.g., 20:1 split ratio).

  • MS Conditions:

    • Ion Source Temperature: 230 °C.

    • Transfer Line Temperature: 280 °C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Scan Mode: Full scan (e.g., m/z 40-400) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis.

• Derivatization (if necessary):

  • Evaporate a known volume of the sample or standard solution to dryness under a gentle stream of nitrogen.

  • Add a derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA with 1% TMCS, or trifluoroacetic anhydride - TFAA).

  • Heat the mixture (e.g., at 70 °C for 30 minutes) to complete the reaction.

  • Inject the derivatized sample into the GC-MS.

• Standard and Sample Preparation:

  • Prepare a stock solution of 2-Phenylmorpholine hydrochloride in a suitable solvent (e.g., methanol or dichloromethane).

  • Prepare calibration standards and sample solutions as described for HPLC, followed by the derivatization step if required.

• Analysis:

  • Analyze the derivatized standards to create a calibration curve based on the peak area of a characteristic ion.

  • Analyze the derivatized samples to determine the concentration of the analyte.

UV-Visible Spectrophotometry

This is a simple, rapid, and cost-effective method suitable for the quantification of the pure substance or in simple formulations without interfering excipients.[7][8]

• Instrumentation: A double-beam UV-Visible spectrophotometer.

• Methodology:

  • Solvent: A solvent in which 2-Phenylmorpholine hydrochloride is stable and soluble, and that is transparent in the UV region of interest (e.g., 0.1 M Hydrochloric acid or methanol).

  • Wavelength of Maximum Absorbance (λmax):

    • Prepare a dilute solution of 2-Phenylmorpholine hydrochloride (e.g., 10 µg/mL).

    • Scan the solution over a UV range (e.g., 200-400 nm) against a solvent blank to determine the λmax.

• Standard Solution Preparation:

  • Prepare a stock solution of 100 µg/mL of 2-Phenylmorpholine hydrochloride in the chosen solvent.

  • From the stock solution, prepare a series of calibration standards (e.g., 2, 4, 6, 8, 10, 12 µg/mL).

• Sample Preparation:

  • Prepare a sample solution with a concentration that falls within the linear range of the calibration curve.

  • Filter the solution if it contains any particulate matter.

• Analysis:

  • Measure the absorbance of the standard solutions at the predetermined λmax.

  • Construct a calibration curve by plotting absorbance versus concentration.

  • Measure the absorbance of the sample solution and determine the concentration from the calibration curve.

Conclusion

The selection of an appropriate analytical method for the quantification of 2-Phenylmorpholine hydrochloride should be based on a balance of performance requirements, sample complexity, and available resources. For routine quality control of the pure drug or simple formulations, UV-Visible Spectrophotometry offers a rapid and economical solution. For more complex matrices or when higher precision and accuracy are required, HPLC-UV is the recommended method.[3][4] GC-MS provides the highest selectivity and sensitivity, making it ideal for trace analysis or when definitive identification is necessary, although it may require a derivatization step.[5][6] It is imperative that whichever method is chosen, it is fully validated according to ICH guidelines to ensure reliable and accurate results.

References

• 1. agilent.com [agilent.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 4. thepharmajournal.com [thepharmajournal.com]
• 5. Development of a Method for Rapid Determination of Morpholine in Juices and Drugs by Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholars.direct [scholars.direct]
• 7. researchgate.net [researchgate.net]
• 8. UV/VIS spectrophotometric methods for determination of caffeine and phenylephrine hydrochloride in complex pharmaceutical preparations. Validation of the methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative analysis of the biological activity of 2-Phenylmorpholine hydrochloride and its fluoro-substituted analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the biological activity of 2-phenylmorpholine and its fluoro-substituted analogs. The inclusion of fluorine in drug candidates can significantly alter pharmacokinetic and pharmacodynamic properties, making this a key area of investigation in medicinal chemistry. This document summarizes experimental data on their interactions with monoamine transporters, details the methodologies used in these evaluations, and provides visual representations of key biological pathways and experimental workflows.

Introduction

2-Phenylmorpholine is the parent compound for a class of substances known for their stimulant effects, primarily acting as monoamine releasing agents. A well-known derivative is phenmetrazine (3-methyl-2-phenylmorpholine), which was formerly used as an anorectic. The focus of this guide is on analogs of phenmetrazine that feature fluorine substitutions on the phenyl ring. Fluorination is a common strategy in drug design to enhance metabolic stability, binding affinity, and bioavailability. This analysis centers on the ortho (2-fluoro), meta (3-fluoro), and para (4-fluoro) isomers of fluorophenmetrazine (FPM), comparing their functional activity at the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.

Data Presentation

The following tables summarize the in vitro biological activity of 2-phenylmorpholine and the fluoro-substituted phenmetrazine analogs at the primary monoamine transporters.

Table 1: Monoamine Release Activity

This table presents the half-maximal effective concentration (EC₅₀) values for the release of dopamine (DA), norepinephrine (NE), and serotonin (5-HT) from rat brain synaptosomes. Lower EC₅₀ values indicate greater potency as a releasing agent.

Compound	DA Release EC₅₀ (nM)	NE Release EC₅₀ (nM)	5-HT Release EC₅₀ (nM)
2-Phenylmorpholine	86	79	20,260
3-Fluorophenmetrazine (3-FPM)	43[1]	30[1]	2558[1]

Table 2: Monoamine Uptake Inhibition Activity

This table displays the half-maximal inhibitory concentration (IC₅₀) values for the inhibition of uptake at human DAT, NET, and SERT, as measured in HEK293 cells.[2][3] Lower IC₅₀ values indicate greater potency as an uptake inhibitor.

Compound	DAT Uptake IC₅₀ (µM)	NET Uptake IC₅₀ (µM)	SERT Uptake IC₅₀ (µM)	DAT/SERT Selectivity Ratio	NET/SERT Selectivity Ratio
2-Fluorophenmetrazine (2-FPM)	< 2.5[2][3]	< 2.5[2][3]	454[4]	> 181.6	> 181.6
3-Fluorophenmetrazine (3-FPM)	< 2.5[2][3][5]	< 2.5[2][3][5]	111.65[4]	> 44.7	> 44.7
4-Fluorophenmetrazine (4-FPM)	< 2.5[2][3]	< 2.5[2][3]	88.09[4]	> 35.2	> 35.2

Experimental Protocols

The data presented above were generated using established in vitro pharmacological assays. The following are detailed methodologies typical for these experiments.

1. Monoamine Transporter Uptake Inhibition Assay

This functional assay measures a compound's ability to inhibit the uptake of a radiolabeled neurotransmitter into cells expressing the target transporter.[6][7][8]

• Cell Lines: Human Embryonic Kidney (HEK293) or Chinese Hamster Ovary (CHO) cells stably expressing the human dopamine transporter (hDAT), norepinephrine transporter (hNET), or serotonin transporter (hSERT) are commonly used.[2]

• Cell Plating: Cells are seeded in 96-well plates and allowed to reach approximately 80% confluency.[7]

• Assay Buffer: A modified Tris-HEPES buffer or Krebs-Ringer-HEPES buffer (pH 7.1-7.4) is used.[6][9]

• Procedure:

  • On the day of the assay, the cell culture medium is aspirated, and cells are washed with pre-warmed assay buffer.

  • Cells are pre-incubated with various concentrations of the test compound (e.g., FPM analogs) or vehicle for 20 minutes at room temperature or 37°C.[6][9]

  • Uptake is initiated by adding a solution containing a fixed concentration of a radiolabeled substrate (e.g., [³H]Dopamine for DAT, [³H]Norepinephrine or [³H]Nisoxetine for NET, [³H]Serotonin for SERT).[6][10]

  • The incubation continues for a short period (5-15 minutes) to measure the initial rate of uptake.[6][9][10]

  • Uptake is terminated by rapidly aspirating the solution and washing the cells multiple times with ice-cold buffer to remove extracellular radioligand.[9]

  • Cells are lysed, and the intracellular radioactivity is quantified using a scintillation counter.

• Data Analysis: Non-specific uptake is determined in the presence of a high concentration of a known potent inhibitor (e.g., nomifensine for DAT).[6] The data are analyzed using non-linear regression to determine the IC₅₀ value for each test compound.

2. Synaptosome Monoamine Release Assay

This assay measures the ability of a compound to induce the release of pre-loaded radiolabeled neurotransmitters from isolated nerve terminals (synaptosomes).[1][11]

• Synaptosome Preparation:

  • Brain tissue from a specific region (e.g., rat striatum for dopamine) is homogenized in ice-cold sucrose buffer.[12][13]

  • The homogenate undergoes differential centrifugation to pellet cell debris and nuclei, followed by a higher-speed centrifugation to pellet the crude synaptosomal fraction.[12][14]

  • The pellet is resuspended and can be further purified using a sucrose density gradient.[13]

• Procedure:

  • Synaptosomes are pre-incubated with a radiolabeled neurotransmitter (e.g., [³H]Dopamine), allowing it to be taken up and stored in vesicles.

  • The synaptosomes are then washed to remove excess extracellular radiolabel.

  • The pre-loaded synaptosomes are exposed to various concentrations of the test compound.

  • The amount of radioactivity released into the supernatant is measured over time using a scintillation counter.

• Data Analysis: Basal release is measured in the absence of the test compound. The data are analyzed to determine the EC₅₀ value, which is the concentration of the compound that elicits 50% of the maximal release effect.

Mandatory Visualization

Caption: Monoamine Neurotransmission at the Synapse.

References

• 1. cdn.who.int [cdn.who.int]
• 2. researchgate.net [researchgate.net]
• 3. Fluorinated phenmetrazine "legal highs" act as substrates for high-affinity monoamine transporters of the SLC6 family - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.thea.ie [research.thea.ie]
• 5. 3-Fluorophenmetrazine - Wikipedia [en.wikipedia.org]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 11. Synthesis, analytical characterization and monoamine transporter activity of the new psychoactive substance 4-methylphenmetrazine (4-MPM), with differentiation from its ortho- and meta- positional isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Striatal Synaptosomes Preparation from Mouse Brain [bio-protocol.org]
• 13. researchgate.net [researchgate.net]
• 14. 機能性シナプトソームを単離する | Thermo Fisher Scientific - JP [thermofisher.com]

A Comparative Guide to HPLC and LC-MS/MS Methods for the Analysis of 2-Phenylmorpholine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of 2-Phenylmorpholine hydrochloride. The selection of an appropriate analytical method is critical for ensuring the accuracy, precision, and reliability of results in research, development, and quality control of pharmaceuticals. This document outlines the typical performance characteristics of each method, provides detailed experimental protocols, and presents a logical workflow for the cross-validation of these techniques.

Due to a lack of direct comparative studies for 2-Phenylmorpholine hydrochloride in the public domain, the quantitative data presented in this guide is based on established validation parameters for analogous compounds and general principles of analytical method validation as outlined by regulatory bodies.

Data Presentation: A Comparative Analysis

The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS/MS methods for the analysis of small organic molecules similar to 2-Phenylmorpholine hydrochloride. These values serve as a general guide for what can be expected from a validated method.

Validation Parameter	HPLC-UV	LC-MS/MS
Linearity (R²)	> 0.995	> 0.998
Accuracy (% Recovery)	98 - 102%	95 - 105%
Precision (% RSD)	< 2.0%	< 15% (for bioanalysis)
Limit of Detection (LOD)	ng/mL range	pg/mL to fg/mL range
Limit of Quantitation (LOQ)	ng/mL range	pg/mL range
Specificity/Selectivity	Moderate to Good	Excellent
Matrix Effect	Less susceptible	More susceptible
Instrumentation Cost	Moderate	High
Sample Throughput	High	Moderate to High

Experimental Protocols

The following are detailed, representative experimental protocols for the analysis of 2-Phenylmorpholine hydrochloride using HPLC-UV and LC-MS/MS. These protocols are based on common practices for the analysis of similar pharmaceutical compounds and should be optimized and validated for specific applications.

High-Performance Liquid Chromatography (HPLC) with UV Detection

1. Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Vis detector.

2. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol). For example, a starting condition of 95% aqueous and 5% organic, ramping to 95% organic over 10 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm, or a more specific wavelength determined by the UV spectrum of 2-Phenylmorpholine hydrochloride.

• Injection Volume: 10 µL.

3. Standard and Sample Preparation:

• Standard Stock Solution: Accurately weigh and dissolve 2-Phenylmorpholine hydrochloride in a suitable solvent (e.g., methanol or mobile phase) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution with the mobile phase to cover the desired concentration range.

• Sample Preparation: Dissolve the sample containing 2-Phenylmorpholine hydrochloride in the mobile phase, filter through a 0.45 µm syringe filter, and dilute as necessary to fall within the calibration range.

4. Validation Parameters to be Assessed:

• System Suitability: Inject a standard solution multiple times to check for system precision, peak asymmetry, and theoretical plates.

• Linearity: Analyze the calibration standards and plot the peak area versus concentration to determine the linearity and correlation coefficient.

• Accuracy: Perform recovery studies by spiking a placebo or blank matrix with known amounts of the analyte at different concentration levels.

• Precision: Assess repeatability (intra-day precision) and intermediate precision (inter-day precision) by analyzing multiple preparations of a homogeneous sample.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Specificity: Analyze a placebo or blank sample to ensure no interfering peaks at the retention time of the analyte.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

1. Instrumentation:

• LC system (as described for HPLC) coupled to a tandem mass spectrometer (e.g., triple quadrupole or ion trap) with an electrospray ionization (ESI) source.

2. Chromatographic Conditions:

• The chromatographic conditions (column, mobile phase, flow rate, etc.) are often similar to the HPLC method but may be optimized for faster analysis times and compatibility with the mass spectrometer.

3. Mass Spectrometric Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): The precursor ion (the protonated molecule [M+H]⁺ of 2-Phenylmorpholine hydrochloride) and a specific product ion are monitored. The transition is highly specific to the analyte.

  • Precursor Ion (Q1): To be determined by direct infusion of a standard solution.

  • Product Ion (Q3): To be determined by fragmentation of the precursor ion.

• Source Parameters: Optimize parameters such as capillary voltage, source temperature, and gas flows (nebulizing and drying gas) to maximize the signal intensity.

• Collision Energy: Optimize to achieve the most abundant and stable product ion.

4. Standard and Sample Preparation:

• Preparation of standards and samples is similar to the HPLC method, but often requires a more rigorous clean-up procedure (e.g., solid-phase extraction or liquid-liquid extraction) for complex matrices like biological fluids to minimize matrix effects. An internal standard (a structurally similar compound) is typically used to improve accuracy and precision.

5. Validation Parameters to be Assessed:

• In addition to the parameters listed for HPLC, the following are critical for LC-MS/MS:

  • Matrix Effect: Assess the ion suppression or enhancement caused by the sample matrix by comparing the response of the analyte in a clean solution versus a post-extraction spiked matrix sample.

  • Recovery: Determine the efficiency of the extraction procedure.

  • Stability: Evaluate the stability of the analyte in the sample matrix under various storage and handling conditions.

Mandatory Visualization

The following diagram illustrates a logical workflow for the cross-validation of the HPLC and LC-MS/MS methods for the analysis of 2-Phenylmorpholine hydrochloride.

Caption: Workflow for cross-validation of HPLC and LC-MS/MS methods.

Conclusion

Both HPLC-UV and LC-MS/MS are powerful analytical techniques for the quantification of 2-Phenylmorpholine hydrochloride.

• HPLC-UV is a robust, cost-effective, and widely available technique suitable for routine quality control and assays where high sensitivity is not the primary requirement. Its susceptibility to interferences from matrix components is generally lower than that of LC-MS/MS.

• LC-MS/MS offers superior sensitivity and selectivity, making it the method of choice for bioanalytical studies, trace-level impurity analysis, and when dealing with complex sample matrices. The high specificity of MRM reduces the likelihood of interference.

The choice between these two methods should be based on the specific requirements of the analysis, including the required sensitivity, the complexity of the sample matrix, and the available instrumentation. A thorough cross-validation is essential when methods are to be used interchangeably or to confirm results across different laboratories or stages of drug development. This ensures the consistency and reliability of the analytical data generated.

A Comparative Analysis of the Mechanisms of Action: 2-Phenylmorpholine Hydrochloride vs. Amphetamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the mechanisms of action of two central nervous system stimulants: 2-Phenylmorpholine hydrochloride (phenmetrazine) and amphetamine. The information presented is collated from peer-reviewed scientific literature and is intended to serve as a resource for researchers and professionals in the fields of pharmacology, neuroscience, and drug development.

Overview of Pharmacological Profiles

Both 2-Phenylmorpholine hydrochloride and amphetamine exert their stimulant effects primarily by increasing the extracellular concentrations of monoamine neurotransmitters, particularly dopamine (DA) and norepinephrine (NE), in the brain.[1][2][3] However, key differences in their interactions with cellular machinery lead to distinct pharmacological profiles. Amphetamine is a well-characterized psychostimulant that serves as a prototypical monoamine releasing agent.[4] Phenmetrazine, a substituted amphetamine with a morpholine ring, also functions as a norepinephrine-dopamine releasing agent (NDRA).[2][5] Phendimetrazine, a related compound, acts as a prodrug, metabolizing to phenmetrazine to produce its effects.[6][7]

Comparative Quantitative Data

The following tables summarize the available quantitative data on the interactions of phenmetrazine and amphetamine with key molecular targets.

Table 1: Monoamine Transporter Activity (EC50 values in nM for neurotransmitter release from rat brain synaptosomes)

Compound	Norepinephrine (NE) Release	Dopamine (DA) Release	Serotonin (5-HT) Release
Phenmetrazine	29 - 50.4[2]	70 - 131[2][8]	7,765 - >10,000[2]
(+)-Phenmetrazine	37.5[2]	87.4[2]	3,246[2]
(-)-Phenmetrazine	62.9[2]	415[2]	>10,000[2]
Amphetamine	Data not directly comparable in this format	Data not directly comparable in this format	Data not directly comparable in this format

Note: Lower EC50 values indicate greater potency. Data for amphetamine's releasing potential is extensive but often presented in different experimental contexts, making direct EC50 comparison from the initial search difficult. However, it is widely established as a potent releaser of both DA and NE.

Table 2: Vesicular Monoamine Transporter 2 (VMAT2) and Trace Amine-Associated Receptor 1 (TAAR1) Activity

Compound	VMAT2 Interaction	TAAR1 Interaction
Phenmetrazine	Inactive[2]	Not Assessed[2]
Amphetamine	Substrate/Inhibitor[3][4][9]	Agonist[1][10]

Mechanistic Differences in Neurotransmitter Release

The primary distinction in the mechanism of action between phenmetrazine and amphetamine lies in their interaction with the vesicular monoamine transporter 2 (VMAT2).

Amphetamine's Multi-Target Mechanism

Amphetamine's action is multifaceted:

• Monoamine Transporter Substrate: Amphetamine is a substrate for the dopamine transporter (DAT), norepinephrine transporter (NET), and to a lesser extent, the serotonin transporter (SERT).[3][4] It competes with endogenous monoamines for reuptake and can induce reverse transport, or efflux, of neurotransmitters from the presynaptic terminal into the synaptic cleft.[11][12][13]

• VMAT2 Inhibition: Once inside the neuron, amphetamine disrupts the storage of monoamines in synaptic vesicles by inhibiting VMAT2.[3][4][14] This leads to an accumulation of monoamines in the cytoplasm, further promoting their release through reverse transport by DAT and NET.[13]

• TAAR1 Agonism: Amphetamine is an agonist at the intracellular Trace Amine-Associated Receptor 1 (TAAR1).[1][10] Activation of TAAR1 can modulate the activity of monoamine transporters and contribute to the overall effects of amphetamine on neurotransmission.[15][16]

Phenmetrazine's VMAT2-Independent Mechanism

Phenmetrazine primarily acts as a monoamine releasing agent by interacting with DAT and NET.[2][5] It is a substrate for these transporters, leading to neurotransmitter efflux.[5] Crucially, studies have shown that phenmetrazine is inactive at VMAT2.[2] This suggests that its mechanism for increasing cytoplasmic monoamine concentrations relies on its direct action at the plasma membrane transporters, rather than disrupting vesicular storage. The lack of VMAT2 activity may contribute to differences in the maximal achievable increase in extracellular dopamine compared to amphetamine.[2] The activity of phenmetrazine at TAAR1 has not been reported.[2]

Visualizing the Mechanisms of Action

Signaling Pathways

Caption: Comparative signaling pathways of Amphetamine and Phenmetrazine.

Experimental Workflow for Neurotransmitter Release Assay

Caption: Workflow for a typical in vitro neurotransmitter release assay.

Key Experimental Protocols

In Vitro Neurotransmitter Release Assays

Objective: To quantify the ability of a compound to induce the release of a specific neurotransmitter from presynaptic terminals.

Methodology:

• Synaptosome Preparation: Synaptosomes, which are isolated presynaptic nerve terminals, are prepared from specific brain regions (e.g., striatum for dopamine release studies) of laboratory animals (e.g., rats).[2] This is typically achieved through differential centrifugation of brain homogenates.

• Radiolabeling: The synaptosomes are incubated with a radiolabeled neurotransmitter (e.g., [³H]dopamine or [³H]norepinephrine). The transporter proteins on the synaptosomal membrane will take up the radiolabeled neurotransmitter, loading the presynaptic terminal.

• Washing: The synaptosomes are washed to remove any excess radiolabeled neurotransmitter from the extracellular medium.

• Compound Incubation: The synaptosomes are then incubated with varying concentrations of the test compound (phenmetrazine or amphetamine).

• Sample Collection: After a specific incubation period, the incubation is terminated, and the supernatant (extracellular medium) is collected.

• Quantification: The amount of radioactivity in the supernatant is measured using a scintillation counter. This reflects the amount of radiolabeled neurotransmitter released from the synaptosomes.

• Data Analysis: The data is analyzed to determine the concentration of the compound that produces 50% of the maximal release (EC50 value).

In Vivo Microdialysis

Objective: To measure the extracellular concentrations of neurotransmitters in the brain of a living animal in response to drug administration.

Methodology:

• Probe Implantation: A microdialysis probe is stereotaxically implanted into a specific brain region of interest (e.g., the nucleus accumbens) of an anesthetized animal.[17][18][19]

• Perfusion: The probe is continuously perfused with a physiological solution (artificial cerebrospinal fluid).

• Sample Collection: Neurotransmitters and other small molecules in the extracellular fluid diffuse across the semipermeable membrane of the probe and are collected in the exiting perfusate (dialysate).

• Drug Administration: The animal is administered the test compound (phenmetrazine or amphetamine), typically via intraperitoneal or intravenous injection.

• Analysis of Dialysate: The collected dialysate samples are analyzed to quantify the concentrations of neurotransmitters. This is often done using high-performance liquid chromatography (HPLC) coupled with electrochemical detection.[19]

• Data Interpretation: Changes in neurotransmitter concentrations over time following drug administration are plotted to determine the drug's effect on extracellular neurotransmitter levels.

Conclusion

References

• 1. Amphetamine - Wikipedia [en.wikipedia.org]
• 2. Phenmetrazine - Wikipedia [en.wikipedia.org]
• 3. Amphetamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Chronic phenmetrazine treatment promotes D2 dopaminergic and α2-adrenergic receptor desensitization and alters phosphorylation of signaling proteins and local cerebral glucose metabolism in the rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is the mechanism of Phendimetrazine Tartrate? [synapse.patsnap.com]
• 7. Phendimetrazine - Wikipedia [en.wikipedia.org]
• 8. medkoo.com [medkoo.com]
• 9. Interaction of amphetamines and related compounds at the vesicular monoamine transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Amphetamines signal through intracellular TAAR1 receptors coupled to Gα13 and GαS in discrete subcellular domains - PMC [pmc.ncbi.nlm.nih.gov]
• 11. jneurosci.org [jneurosci.org]
• 12. pnas.org [pnas.org]
• 13. A closer look at amphetamine induced reverse transport and trafficking of the dopamine and norepinephrine transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Vesicular Monoamine Transporter-2: An Important Pharmacological Target for the Discovery of Novel Therapeutics to Treat Methamphetamine Abuse - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Insights into the Modulation of Dopamine Transporter Function by Amphetamine, Orphenadrine, and Cocaine Binding [frontiersin.org]
• 16. Frontiers | TAAR1 in Addiction: Looking Beyond the Tip of the Iceberg [frontiersin.org]
• 17. zenodo.org [zenodo.org]
• 18. Protocol for evaluating neuronal activity and neurotransmitter release following amyloid-beta oligomer injections into the rat hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 19. An Update of the Classical and Novel Methods Used for Measuring Fast Neurotransmitters During Normal and Brain Altered Function - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 2-Phenylmorpholine Hydrochloride Reference Standards for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available 2-Phenylmorpholine hydrochloride reference standards. The purity and characterization of a reference standard are paramount for accurate and reproducible results in research and pharmaceutical development. This document outlines the key analytical techniques used for purity assessment and provides illustrative comparative data, detailed experimental protocols, and visual workflows to aid researchers in selecting a suitable reference standard.

Introduction to 2-Phenylmorpholine Hydrochloride

2-Phenylmorpholine is a chemical compound that serves as a core structure for a range of pharmacologically active molecules, including the stimulant phenmetrazine.[1] As a critical starting material and reference compound, the quality of 2-Phenylmorpholine hydrochloride is of utmost importance in drug synthesis, analytical method development, and impurity profiling. A well-characterized reference standard ensures the reliability and validity of experimental data.

Comparison of Commercial Reference Standards

The selection of a high-purity reference standard is a critical first step in any research endeavor. While many suppliers offer 2-Phenylmorpholine hydrochloride, the level of characterization and reported purity can vary. Below is a summary table illustrating the kind of data researchers should look for when comparing reference standards.

Table 1: Illustrative Comparison of 2-Phenylmorpholine Hydrochloride Reference Standards

Parameter	Supplier A (Example)	Supplier B (Example)	Supplier C (Example)
Purity (HPLC)	99.85%	≥ 98%	99.5%
Identity Confirmed by	¹H NMR, ¹³C NMR, MS	¹H NMR, MS	¹H NMR
Major Impurity	Impurity X (0.08%)	Not Specified	Impurity Y (0.2%)
Residual Solvents	<0.1%	Not Specified	<0.2%
Water Content (Karl Fischer)	0.05%	Not Specified	0.1%
Certificate of Analysis	Comprehensive	Basic	Standard

Note: This table is for illustrative purposes, as detailed comparative Certificates of Analysis are not always publicly available without purchase.

One available Certificate of Analysis for a related compound, (R)-2-Phenylmorpholine, from MedchemExpress, reported a purity of 99.75% as determined by HPLC and confirmed the structure by ¹H NMR and LCMS.[2] Chem-Impex offers 2-Phenylmorpholine hydrochloride with a stated purity of ≥ 95%.[3] Researchers should always request a lot-specific Certificate of Analysis to obtain detailed information on purity and impurity profiles before purchase.

Analytical Characterization and Purity Testing

A comprehensive characterization of a reference standard involves multiple analytical techniques to confirm its identity, purity, and to identify any potential impurities.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the purity of non-volatile and thermally labile compounds like 2-Phenylmorpholine hydrochloride.

Experimental Protocol: HPLC Purity Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A reverse-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is suitable for the separation of phenylmorpholine derivatives.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile) is commonly used. For 4-phenylmorpholine, a simple isocratic mobile phase of acetonitrile and water with phosphoric acid has been described.[4]

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of approximately 210 nm.

• Sample Preparation: The reference standard is accurately weighed and dissolved in a suitable solvent, such as the mobile phase, to a known concentration (e.g., 1 mg/mL).

• Analysis: The sample solution is injected into the HPLC system, and the resulting chromatogram is analyzed. The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.

Structural Elucidation and Identification

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural confirmation of 2-Phenylmorpholine hydrochloride. The chemical shifts, coupling constants, and integration of the proton signals, along with the number and chemical shifts of the carbon signals, provide a detailed fingerprint of the molecule. The morpholine ring protons typically exhibit a distinct pattern in the ¹H NMR spectrum.[5]

Experimental Protocol: NMR Analysis

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the sample is soluble, such as deuterium oxide (D₂O) or deuterated methanol (CD₃OD).

• Sample Preparation: A few milligrams of the reference standard are dissolved in the deuterated solvent.

• Analysis: ¹H and ¹³C NMR spectra are acquired. Two-dimensional NMR techniques like COSY and HSQC can be used for more detailed structural assignments. The obtained spectra should be consistent with the expected structure of 2-Phenylmorpholine hydrochloride.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is an excellent technique for identifying volatile impurities and confirming the molecular weight of the compound. For polar compounds like 2-Phenylmorpholine, derivatization may be necessary to improve volatility and chromatographic performance.

Experimental Protocol: GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column with a non-polar or medium-polarity stationary phase (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium at a constant flow rate.

• Sample Preparation: The sample can be dissolved in a suitable solvent. For improved analysis, derivatization can be performed. For instance, phenmetrazine, a related compound, can be derivatized with perfluorooctanoyl chloride.[6]

• Injection: A small volume of the prepared sample is injected into the GC.

• Temperature Program: A temperature gradient is used to separate the components of the sample.

• Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode. The resulting mass spectrum of the main peak should show the expected molecular ion and fragmentation pattern for 2-Phenylmorpholine. The mass spectra of any minor peaks can be used to identify impurities.

Conclusion

The quality of a 2-Phenylmorpholine hydrochloride reference standard is fundamental to the integrity of research and development activities. This guide highlights the critical analytical techniques and provides a framework for comparing commercially available standards. Researchers are encouraged to request and carefully review lot-specific Certificates of Analysis to ensure the chosen reference standard meets the stringent requirements for their intended application. By employing a multi-technique approach to characterization, the identity, purity, and impurity profile of the reference standard can be confidently established, leading to more reliable and reproducible scientific outcomes.

References

• 1. 2-Phenylmorpholine - Wikipedia [en.wikipedia.org]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Separation of Morpholine, 4-phenyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. acdlabs.com [acdlabs.com]
• 6. Determination of phenmetrazine in urine by gas chromatography-mass spectrometry after liquid-liquid extraction and derivatization with perfluorooctanoyl chloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Phenylmorpholine Hydrochloride: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper disposal of chemical compounds is a critical component of laboratory safety and regulatory compliance. 2-Phenylmorpholine hydrochloride, a versatile compound in pharmaceutical and chemical research, requires careful handling and disposal due to its potential hazards. This guide provides a step-by-step operational plan for its safe disposal, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 2-Phenylmorpholine hydrochloride with appropriate personal protective equipment (PPE). Based on safety data for similar chemical structures, this compound is harmful if swallowed and can cause skin and eye irritation.[1] Therefore, the following PPE is mandatory:

• Gloves: Chemically resistant gloves.

• Eye Protection: Safety glasses or goggles.

• Lab Coat: To protect from spills.

Work should be conducted in a well-ventilated area, preferably within a fume hood, to avoid inhalation of any dust or vapors.[2]

Step-by-Step Disposal Protocol

The disposal of 2-Phenylmorpholine hydrochloride must adhere to local, state, and federal regulations for hazardous waste.[3][4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[3][5]

1. Waste Segregation and Collection:

• Solid Waste: Collect unadulterated 2-Phenylmorpholine hydrochloride waste in a designated, properly labeled hazardous waste container. The container must be made of a material compatible with the chemical and have a secure, leak-proof lid.[3]

• Contaminated Materials: Any materials contaminated with 2-Phenylmorpholine hydrochloride, such as pipette tips, gloves, and weighing papers, should be disposed of in a designated "chemically contaminated sharps" or solid waste container.[6]

• Solutions: Aqueous or solvent-based solutions containing 2-Phenylmorpholine hydrochloride should be collected in a separate, clearly labeled hazardous waste container. Do not mix with incompatible waste streams. For instance, avoid mixing with strong oxidizing agents.[5]

2. Container Labeling:

All hazardous waste containers must be clearly labeled with the following information:[5]

• The words "Hazardous Waste"

• The full chemical name: "2-Phenylmorpholine hydrochloride"

• The concentration and quantity of the waste

• The date the waste was first added to the container

• The primary hazards associated with the chemical (e.g., "Harmful," "Irritant")

3. Storage of Hazardous Waste:

• Store waste containers in a designated Satellite Accumulation Area (SAA) within the laboratory.[5]

• The SAA must be under the control of the laboratory personnel and located at or near the point of generation.

• Ensure secondary containment is in place to capture any potential leaks.[3]

• Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous waste in the SAA.

4. Disposal of Empty Containers:

Empty containers that once held 2-Phenylmorpholine hydrochloride must be triple-rinsed before they can be considered non-hazardous.[7]

• First Rinse: The first rinse should be with a suitable solvent (e.g., water, if the compound is soluble). This rinsate must be collected and disposed of as hazardous chemical waste.[7]

• Second and Third Rinses: Subsequent rinses can typically be disposed of down the drain with copious amounts of water, provided this is in accordance with institutional and local regulations.[7]

• After triple-rinsing, deface the original label and dispose of the container according to your institution's guidelines for non-hazardous laboratory glass or plastic.

5. Arranging for Final Disposal:

• Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the hazardous waste.[3]

• High-temperature incineration is a common and effective method for the disposal of pharmaceutical and chemical waste.[8]

Quantitative Data

Currently, there is no publicly available, specific quantitative data such as permissible concentration limits for the disposal of 2-Phenylmorpholine hydrochloride. Therefore, it must be treated as a hazardous waste, and a zero-discharge policy to sanitary sewers should be adopted.

Parameter	Guideline
Drain Disposal	Not Permitted
Solid Waste Disposal	As Hazardous Waste
Empty Container Rinsate	First rinse as Hazardous Waste
Accumulation Limit in SAA	Consult Institutional and Regulatory Standards

Experimental Protocols

No specific experimental protocols for the chemical neutralization or deactivation of 2-Phenylmorpholine hydrochloride for disposal purposes are readily available in the reviewed literature. The standard and recommended procedure is to dispose of it as hazardous waste via a licensed contractor.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Phenylmorpholine hydrochloride.

Caption: Disposal workflow for 2-Phenylmorpholine hydrochloride.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. danielshealth.com [danielshealth.com]
• 4. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. olseh.iisc.ac.in [olseh.iisc.ac.in]
• 8. iwaste.epa.gov [iwaste.epa.gov]

Essential Safety and Logistics for Handling 2-Phenylmorpholine Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling and disposal of chemical compounds is paramount. This document provides immediate, essential safety and logistical information for 2-Phenylmorpholine hydrochloride, including personal protective equipment (PPE) guidelines, operational protocols, and a comprehensive disposal plan.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling 2-Phenylmorpholine hydrochloride to ensure the appropriate level of protection. The following table summarizes the recommended PPE based on available safety data sheets and general best practices for handling hazardous chemicals.

PPE Category	Item	Specification
Hand Protection	Gloves	Chemical-resistant gloves are required. Nitrile or neoprene gloves are generally recommended for incidental contact. For extended contact, consult manufacturer-specific permeation data. Always inspect gloves for tears or punctures before use.
Body Protection	Lab Coat/Gown	A clean lab coat is mandatory for all procedures. For tasks with a higher risk of splashes or significant exposure, a disposable gown made of a low-permeability fabric should be worn.
Eye & Face Protection	Safety Glasses/Goggles & Face Shield	Safety glasses with side shields are the minimum requirement. For splash hazards, chemical safety goggles and a face shield are necessary to protect the eyes and face.
Respiratory Protection	Respirator	Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. If a fume hood is not available or if there is a risk of aerosol generation, a NIOSH-approved respirator with appropriate cartridges should be used.

Operational Plan: Safe Handling Protocol

Adherence to a strict operational protocol is crucial to minimize exposure and ensure a safe working environment.

1. Preparation and Engineering Controls:

• Designate a specific area for handling 2-Phenylmorpholine hydrochloride, preferably within a certified chemical fume hood.

• Ensure that an emergency eyewash station and safety shower are readily accessible.

• Verify that all necessary PPE is available and in good condition.

• Have a chemical spill kit readily available in the work area.

2. Handling the Compound:

• Before use, carefully read the Safety Data Sheet (SDS) for 2-Phenylmorpholine hydrochloride.

• Wear all required PPE as outlined in the table above before handling the compound.

• Avoid the formation of dust and aerosols.

• Use only in a well-ventilated area.[1]

• Do not eat, drink, or smoke in the handling area.

• Wash hands thoroughly with soap and water after handling and before leaving the laboratory.[1]

3. Storage:

• Store 2-Phenylmorpholine hydrochloride in a tightly sealed, properly labeled container.

• Keep the container in a cool, dry, and well-ventilated place away from incompatible materials.

Emergency Protocol: Spill Response

In the event of a spill, a swift and organized response is critical to contain the situation and prevent exposure. The following workflow outlines the necessary steps.

Caption: A step-by-step workflow for responding to a 2-Phenylmorpholine hydrochloride spill.

Disposal Plan

Proper disposal of 2-Phenylmorpholine hydrochloride and any contaminated materials is essential to protect the environment and comply with regulations.

1. Waste Segregation and Collection:

• All disposable PPE (gloves, gowns, etc.) that has come into contact with 2-Phenylmorpholine hydrochloride should be considered contaminated waste.

• Place all solid waste, including contaminated absorbent materials from spills, into a designated, clearly labeled, and sealed hazardous waste container.

• Unused or expired 2-Phenylmorpholine hydrochloride should be kept in its original or a suitable, labeled container for disposal.

2. Disposal Procedure:

• Dispose of 2-Phenylmorpholine hydrochloride waste through a licensed professional waste disposal service.[2]

• Do not dispose of this chemical down the drain or in the regular trash.

• Follow all local, state, and federal regulations for hazardous waste disposal.

• For unused medication, consider drug take-back programs if available. If not, mix the compound with an undesirable substance like cat litter or coffee grounds, place it in a sealed bag, and dispose of it in the household trash, ensuring the original container's label is obscured.[3][4]

By adhering to these safety and logistical guidelines, researchers and scientists can handle 2-Phenylmorpholine hydrochloride responsibly, minimizing risks and ensuring a safe laboratory environment. Always refer to your institution's specific safety protocols and the manufacturer's Safety Data Sheet for the most detailed and up-to-date information.

References

• 1. Glove guide | Faculty of Science [uottawa.ca]
• 2. NIOSH Recommendations for Chemical Protective Clothing A-Z | NIOSH | CDC [archive.cdc.gov]
• 3. fda.gov [fda.gov]
• 4. Understanding the EU Chemical Permeation Standard: A Guide to Glove Protection [shieldscientific.com]